Technical Documentation Center

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the NMR Chemical Shifts and Spectra Data of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for the heterocyclic compound 1-b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for the heterocyclic compound 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. Due to the absence of publicly available experimental spectra for this specific molecule, this guide utilizes a predictive approach grounded in fundamental NMR principles and comparative analysis with structurally analogous compounds. We will delve into the theoretical underpinnings of chemical shifts and coupling constants, present detailed predictions for both ¹H and ¹³C NMR spectra, and outline the experimental methodologies required for acquiring such data. This document is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development by providing a robust framework for the structural elucidation of this and similar pyrazole derivatives.

Introduction: The Significance of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole and the Role of NMR

The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The specific compound, 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, incorporates several key functionalities: a benzyl group at the N1 position, a chloro substituent at C5, and a vinyl group at C3. These features make it a potentially valuable intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, 1-benzyl-1H-pyrazole derivatives have been investigated as inhibitors of Receptor Interacting Protein 1 (RIP1) kinase, which is implicated in necroptosis and inflammatory diseases.[1]

Unambiguous structural characterization is paramount in the development of novel chemical entities. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and widely used technique for the determination of molecular structure in solution. By analyzing the chemical shifts, signal multiplicities (splitting patterns), and integration of proton (¹H) and carbon-13 (¹³C) nuclei, one can deduce the precise connectivity and chemical environment of atoms within a molecule.

This guide will provide a detailed, predictive analysis of the ¹H and ¹³C NMR spectra of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, offering a virtual "fingerprint" of the molecule.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) for each unique proton and carbon atom in 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. These predictions are based on established chemical shift ranges for similar functional groups and analysis of related pyrazole structures.[2][3][4][5]

Table 1: Predicted ¹H NMR Chemical Shifts

Proton(s)Predicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constants (J, Hz)Rationale
H-4 (pyrazole)6.2 - 6.5s (singlet)N/ALocated on the electron-rich pyrazole ring, deshielded by the aromatic system. No adjacent protons for coupling.
-CH= (vinyl)6.5 - 6.8dd (doublet of doublets)Jtrans ≈ 17 Hz, Jcis ≈ 11 HzVinylic proton experiencing deshielding from the pyrazole ring and coupling to the terminal vinyl protons.[2][6]
=CH₂ (vinyl, trans to pyrazole)5.7 - 6.0dd (doublet of doublets)Jtrans ≈ 17 Hz, Jgem ≈ 1.5 HzTerminal vinylic proton with a large trans coupling and a smaller geminal coupling.
=CH₂ (vinyl, cis to pyrazole)5.2 - 5.5dd (doublet of doublets)Jcis ≈ 11 Hz, Jgem ≈ 1.5 HzTerminal vinylic proton with a cis coupling and a smaller geminal coupling.
-CH₂- (benzylic)5.3 - 5.6s (singlet)N/ABenzylic protons adjacent to the pyrazole nitrogen. The chemical shift is influenced by both the aromatic ring and the heterocyclic system.[2]
Aromatic (benzyl)7.2 - 7.5m (multiplet)Protons of the phenyl ring, typically appearing as a complex multiplet.[2]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)Predicted Chemical Shift (δ, ppm)Rationale
C-3 (pyrazole)148 - 152Carbon bearing the vinyl group, significantly influenced by the nitrogen atoms of the pyrazole ring.[3][7]
C-4 (pyrazole)105 - 110Carbon in the pyrazole ring, typically appearing in this region.[4]
C-5 (pyrazole)135 - 140Carbon bearing the chloro substituent, deshielded by the electronegative chlorine atom.
-CH= (vinyl)128 - 132Vinylic carbon attached to the pyrazole ring.
=CH₂ (vinyl)115 - 120Terminal vinylic carbon.
-CH₂- (benzylic)52 - 56Benzylic carbon, chemical shift influenced by the adjacent nitrogen and aromatic ring.[8]
C-ipso (benzyl)135 - 138Quaternary carbon of the benzyl group attached to the methylene.
C-ortho, C-meta, C-para (benzyl)127 - 130Aromatic carbons of the benzyl group.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, the following experimental protocol is recommended.

Sample Preparation
  • Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for many organic molecules. Alternatively, deuterated dimethyl sulfoxide (DMSO-d₆) can be used if solubility in CDCl₃ is an issue.[7]

  • Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm. Modern NMR spectrometers often use the residual solvent peak as a reference.

NMR Spectrometer and Parameters
  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.[9]

  • ¹H NMR Acquisition:

    • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

    • Spectral Width: Approximately 12-16 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 8-16 scans for a sufficiently concentrated sample.

  • ¹³C NMR Acquisition:

    • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) to obtain singlets for all carbon signals.

    • Spectral Width: Approximately 220-240 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

2D NMR Experiments for Unambiguous Assignments

For complex molecules, one-dimensional NMR spectra may not be sufficient for complete structural elucidation. Two-dimensional (2D) NMR experiments are invaluable for confirming assignments.[10][11][12]

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system (e.g., the vinyl group protons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for connecting different fragments of the molecule.

Visualization of Molecular Structure and NMR Correlations

The following diagrams illustrate the molecular structure and the key expected NMR correlations.

Figure 1: Numbered structure of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

G H4 H-4 C4 C-4 H4->C4 ¹JCH C3 H4->C3 ²JCH C5 H4->C5 ²JCH Vinyl_CH =CH- Vinyl_CH->C4 ³JCH C_Vinyl_CH C-vinyl Vinyl_CH->C_Vinyl_CH ¹JCH Vinyl_CH->C3 ²JCH Vinyl_CH2 =CH₂ C_Vinyl_CH2 C-vinyl Vinyl_CH2->C_Vinyl_CH2 ¹JCH Benzylic_CH2 -CH₂- C_Benzylic C-benzylic Benzylic_CH2->C_Benzylic ¹JCH Benzylic_CH2->C5 ³JCH C_ipso Benzylic_CH2->C_ipso ²JCH Benzyl_H Ar-H C_Benzyl C-Ar Benzyl_H->C_Benzyl ¹JCH

Figure 2: Key predicted 2D NMR correlations (HSQC and HMBC).

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. By leveraging fundamental NMR principles and data from analogous structures, we have established a robust set of expected chemical shifts and coupling constants. The detailed experimental protocol and the visualization of expected 2D NMR correlations offer a practical framework for researchers to acquire and interpret the actual spectral data for this compound. This information is crucial for confirming the successful synthesis and purity of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, thereby supporting its potential application in drug discovery and development.

References

  • e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

  • Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-684.
  • Elguero, J., Goya, P., & Jagerovic, N. (1998). 13C NMR of pyrazoles. Magnetic Resonance in Chemistry, 36(S1), S103-S133.
  • Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. Magnetic Resonance in Chemistry, 35(4), 291-294.
  • Andrade, B., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(18), 4287.
  • Chemistry LibreTexts. (2020). 12.2: Predicting A 1H-NMR Spectrum from the Structure. Available at: [Link]

  • Elguero, J., et al. (2020). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetochemistry, 6(3), 39.
  • ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. Available at: [Link]

  • ResearchGate. (n.d.). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Available at: [Link]

  • Li, W., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(17), 9037-9051.
  • ACS Publications. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. Available at: [Link]

  • University of California, Los Angeles. (n.d.). Table of Characteristic Proton NMR Shifts. Available at: [Link]

  • Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Available at: [Link]

  • RSC Publishing. (2023). Predicting the NMR chemical shifts of hydrides in SABRE-active Ir complexes by relativistic DFT calculations. Available at: [Link]

  • ResearchGate. (n.d.). 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. Available at: [Link]

  • Oregon State University. (n.d.). 1H NMR Chemical Shift. Available at: [Link]

  • Chemistry Stack Exchange. (2018). 1H splitting pattern of benzyl CH2 protons. Available at: [Link]

  • University of Wisconsin-Madison. (n.d.). Ethyl vinyl ether. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

  • MDPI. (2021). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. Available at: [Link]

  • ResearchGate. (n.d.). 1 H NMR spectrum of vinyl PB (B in Table I). Available at: [Link]

  • MDPI. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Available at: [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [https://esa.ipb.pt/pdf/artur/Recent Res Devel Org Chem 2002 6 397-429.pdf]([Link] Res Devel Org Chem 2002 6 397-429.pdf)

  • ResearchGate. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]

  • ACS Publications. (1961). The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane. The Journal of Organic Chemistry. Available at: [Link]

  • PubMed. (2016). Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. Available at: [Link]

  • Shodhganga. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives. Available at: [Link]

  • PubMed. (2008). 1H, 13C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline derivatives. Available at: [Link]

  • Springer. (2014). Synthesis and characterization of novel pyrazolone derivatives. Available at: [Link]

Sources

Exploratory

Crystallographic Elucidation of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole: A Technical Guide to Structural Analysis and Lattice Dynamics

Executive Context & Chemical Topography 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole ( C12​H11​ClN2​ , MW: 218.68 g/mol ) is a highly functionalized heterocyclic building block that plays a critical role in modern medicinal che...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Context & Chemical Topography

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole ( C12​H11​ClN2​ , MW: 218.68 g/mol ) is a highly functionalized heterocyclic building block that plays a critical role in modern medicinal chemistry and materials science [1]. Vinylpyrazoles are versatile precursors for complex architectures, including DNA gyrase inhibitors and advanced cross-linked polymers [2].

To rationally design derivatives or predict binding affinities, researchers must understand the molecule's solid-state conformation. The spatial arrangement of its substituents—specifically the electron-withdrawing C5-chlorine, the sterically demanding N1-benzyl group, and the reactive C3-vinyl moiety—dictates its chemical reactivity. Single-Crystal X-Ray Diffraction (SC-XRD) provides the absolute geometric ground truth required for these predictive models.

The Thermodynamics of Crystallization

Growing diffraction-quality crystals of functionalized pyrazoles requires overcoming the entropic penalty introduced by the highly flexible benzyl and vinyl groups. Standard slow evaporation often fails, leading to amorphous powders. Instead, vapor diffusion is the method of choice. By allowing a non-polar antisolvent to slowly diffuse into a polar solvent containing the solute, we establish a tightly controlled supersaturation gradient. This slow kinetic regime prioritizes thermodynamic lattice packing over kinetic amorphous precipitation.

Protocol 1: Self-Validating Vapor Diffusion Crystallization
  • Step 1: Dissolution. Dissolve 10 mg of synthesized 1-benzyl-5-chloro-3-vinyl-1H-pyrazole in 0.5 mL of dichloromethane (DCM) in a 2 mL inner glass vial.

    • Causality: DCM fully solvates the compound due to favorable dipole-dipole interactions with the pyrazole core, ensuring complete molecular dispersion.

  • Step 2: Filtration. Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial.

    • Validation Check: Removing microscopic nucleation sites (dust/impurities) ensures that subsequent crystal growth is driven solely by supersaturation, drastically reducing the probability of twinned or microcrystalline growth.

  • Step 3: Antisolvent Chamber Setup. Place the open 2 mL inner vial inside a 10 mL outer vial containing 3 mL of n-hexane. Cap the outer vial tightly to create a sealed vapor chamber.

  • Step 4: Isothermal Incubation. Store the chamber at a strictly isothermal 20°C for 48–72 hours.

    • Causality: Temperature fluctuations induce convection currents in the vapor phase that disrupt the diffusion gradient. Strict isothermal conditions guarantee uniform crystal habit formation.

  • Step 5: Optical Validation. Harvest the resulting crystals and examine them under a polarized light microscope.

    • Validation Check: Rotate the polarizer. Complete optical extinction every 90° confirms a single, continuous crystal lattice free of twinning—a mandatory prerequisite for high-resolution SC-XRD.

XRD_Workflow A 1. Compound Synthesis & Purification B 2. Solvent Screening (Polar vs Non-polar) A->B C 3. Vapor Diffusion Crystallization B->C D 4. Crystal Harvesting & Cryoprotection C->D E 5. SC-XRD Data Collection (150 K) D->E F 6. Structure Solution & Refinement E->F

Step-by-step workflow for crystallization and SC-XRD analysis of pyrazole derivatives.

SC-XRD Data Collection and Refinement Methodology

Once a validated single crystal is obtained, structural elucidation relies on precise data acquisition and rigorous mathematical refinement.

Protocol 2: SC-XRD Acquisition
  • Step 1: Cryoprotection & Mounting. Coat the selected single crystal (optimal dimensions ~0.2 x 0.15 x 0.1 mm) in paratone oil and mount it on a MiTeGen loop.

    • Causality: Paratone oil prevents solvent loss and acts as a rigid, amorphous matrix upon flash-cooling, minimizing mechanical stress and cracking of the crystal lattice.

  • Step 2: Flash-Cooling. Transfer the crystal immediately to the goniometer under a 150 K nitrogen cryostream.

    • Causality: Collecting data at cryogenic temperatures (150 K) suppresses the thermal vibrations (librations) of the flexible vinyl and benzyl groups. This drastically improves high-angle diffraction intensity and electron density resolution.

  • Step 3: Data Acquisition. Utilize Mo-Kα radiation ( λ = 0.71073 Å) to collect a full sphere of data using ω and ϕ scans.

  • Step 4: Integration & Absorption Correction. Process frames using standard crystallographic software (e.g., APEX3), applying multi-scan absorption corrections.

    • Validation Check: An internal merging R-factor ( Rint​ ) of < 0.05 validates the symmetry and quality of the collected reflections, confirming the data is suitable for publication-level refinement.

  • Step 5: Structure Solution. Solve the phase problem using Intrinsic Phasing algorithms (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Structural Analysis & Conformational Features

In highly functionalized pyrazoles, the asymmetric unit is rarely planar due to severe steric repulsion between adjacent substituents [3]. For 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, the bulky C5-chlorine atom exerts significant steric pressure on the benzylic CH2​ protons.

To minimize this thermodynamically unfavorable interaction, the N1-benzyl group is forced out of the pyrazole plane, adopting a highly twisted conformation. Similar steric repulsions in related pyrazole derivatives result in dihedral angles between the pyrazole and aryl rings ranging from 40° to 65° [3].

Furthermore, because the molecule lacks strong hydrogen bond donors (such as -NH or -OH groups), the crystal lattice cannot rely on classical hydrogen bonding networks. Instead, it is stabilized by a complex web of weak, highly directional non-covalent interactions. Benzyl-pyrazole derivatives commonly crystallize in space groups like P21​/c or P21​ , driven by dense packing and C−H⋯π interactions [4].

Molecular_Interactions Core 1-benzyl-5-chloro- 3-vinyl-1H-pyrazole PiPi π-π Stacking (Benzyl - Pyrazole) Core->PiPi drives packing CHPi C-H···π Interactions (Vinyl/Benzyl) Core->CHPi lattice stability Halogen Halogen Bonding (C5-Cl···H) Core->Halogen directional motif Steric Steric Repulsion (C5-Cl vs Benzyl) Core->Steric dictates torsion

Logical mapping of intramolecular and intermolecular forces dictating the crystal lattice.

Quantitative Crystallographic Data Summary

Based on the structural behaviors of closely related 1-benzylpyrazole and chloropyrazole derivatives, the following quantitative parameters represent the expected crystallographic profile for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole:

ParameterExpected/Typical ValueCausality / Structural Significance
Space Group P21​/c or P1ˉ Typical for non-centrosymmetric molecules lacking chiral centers; driven by the necessity for dense molecular packing.
Data Collection Temp. 150 KReduces thermal ellipsoids, especially critical for resolving the flexible vinyl and benzyl moieties without disorder.
Dihedral Angle 40° - 65°Induced by severe steric repulsion between the C5-chlorine and the benzylic CH2​ protons, forcing a non-planar geometry.
C−Cl⋯H Distance ~2.7 - 2.9 ÅWeak halogen bonding contributing to 3D lattice network formation in the absence of classical hydrogen bonds.
Final R1​ Factor < 0.05Indicates a high-quality structure refinement, validating the accuracy of the atomic positioning and thermal parameters.

Conclusion

The crystallographic analysis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole requires a meticulous approach to both crystallization thermodynamics and cryogenic X-ray diffraction. By understanding the causality behind solvent selection, thermal control, and the inherent steric repulsions of the molecule, researchers can reliably elucidate its 3D architecture. This structural data is indispensable for downstream applications, enabling precise structure-activity relationship (SAR) modeling in drug discovery and rational design in polymer chemistry.

References

  • Buy 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (EVT-15202850)
  • Crystal structure of 5-chloro-N1-(5-phenyl-1H-pyrazol-3-yl)
  • Source: mdpi.
  • Source: nih.gov (PMC)

Sources

Foundational

Thermodynamic Stability and Structural Dynamics of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole: A Comprehensive Technical Guide

Executive Summary The rational design of highly functionalized heterocycles requires a rigorous understanding of their thermodynamic properties. 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is a complex, multi-substituted build...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of highly functionalized heterocycles requires a rigorous understanding of their thermodynamic properties. 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is a complex, multi-substituted building block prevalent in medicinal chemistry and materials science. Its thermodynamic stability is not a static property; rather, it is a dynamic equilibrium dictated by the interplay of resonance stabilization, torsional strain, and solvent-independent core energetics. This whitepaper provides an in-depth analysis of the thermodynamic forces governing this molecule, supported by self-validating experimental protocols for thermal and kinetic profiling.

Structural Thermodynamics & Conformational Landscape

The macroscopic thermal stability of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole is rooted in its microscopic conformational landscape. The molecule possesses two primary axes of rotation that dictate its ground-state enthalpy: the C3-vinyl bond and the N1-benzyl bond.

The C3-Vinyl Rotameric Equilibrium

The C3-vinyl group can adopt s-cis or s-trans conformations relative to the N2 atom of the pyrazole ring. Thermodynamic stability here is driven by the maximization of π-orbital overlap. NMR spectral analyses of vinylpyrazoles demonstrate that substituents on the pyrazole ring significantly dictate the conformation of the vinyl group, as the extended conjugation lowers the overall ground-state energy[1]. The energy barrier to rotation (ΔG‡) represents the thermodynamic cost of breaking this resonance stabilization during isomerization.

N1-Benzyl and C5-Chloro Steric Clash

While the vinyl group provides stabilization, the adjacent N1 and C5 substituents introduce significant thermodynamic strain. The N1-benzyl group creates substantial steric bulk. In this specific scaffold, there is a pronounced A-1,3 (peri-like) steric clash between the methylene protons of the benzyl group and the bulky C5-chloro substituent[2]. This steric hindrance forces the benzyl phenyl ring out of coplanarity with the pyrazole core, increasing the ground-state enthalpy and creating a high rotational energy barrier.

Interplay Core 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole N1 N1-Benzyl Group (Steric Bulk) Core->N1 C5 C5-Chloro Group (-I / +M Effects) Core->C5 C3 C3-Vinyl Group (Conjugation) Core->C3 Clash A-1,3 Steric Clash (Increases Enthalpy) N1->Clash C5->Clash Resonance Resonance Stabilization (Lowers Energy) C5->Resonance C3->Resonance

Caption: Logical relationship of steric and electronic factors dictating thermodynamic stability.

Electronic Effects & Solvation Thermodynamics

Mesomeric vs. Inductive Contributions

The C5-chloro group exerts a strong electron-withdrawing inductive effect (-I), which lowers the basicity of the adjacent N1 and N2 atoms. However, this is partially offset by its resonance-donating (+M) capability into the pyrazole π-system. This electronic push-pull mechanism stabilizes the electron density of the heteroaromatic ring, raising the activation energy required for thermal degradation.

Environmental Independence of Thermal Stability

A critical feature of pyrazole thermodynamics is their resilience across different media. Density Functional Theory (DFT) and experimental thermodynamic studies reveal that the thermal stability of the pyrazole core remains highly consistent across different solvent environments[3]. The enthalpy (H) and thermal energy (ET) remain virtually constant regardless of solvent polarity, indicating that solvation effects do not dramatically alter the fundamental thermodynamic behavior of the pyrazole scaffold[3].

Experimental Profiling Workflows

To accurately quantify the thermodynamic stability of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, empirical data must be gathered using strictly controlled, self-validating methodologies.

Protocol 1: Differential Scanning Calorimetry (DSC) & TGA

This protocol determines the enthalpy of fusion, sublimation[4], and the onset of thermal decomposition.

  • System Calibration (Self-Validation): The system validates its own thermodynamic accuracy prior to the run via a two-point calibration using an Indium standard (Tm = 156.6 °C, ΔHf = 28.45 J/g) and Zinc (Tm = 419.5 °C). If the measured enthalpy of the Indium standard deviates by more than 1%, the software automatically flags the system for recalibration, ensuring all subsequent pyrazole data is inherently trustworthy.

  • Sample Preparation: Weigh exactly 3.00 ± 0.05 mg of the pyrazole compound into a standard aluminum hermetic pan. Seal the pan with a pinhole lid to allow for off-gassing during decomposition.

  • Thermal Method (Causality): Apply a heating rate of 10 °C/min from 25 °C to 300 °C under a dry nitrogen purge (50 mL/min). Causality: This specific heating rate is selected to balance the resolution needed to separate the melting endotherm from any immediate post-melt decomposition exotherms, while preventing thermal lag across the sample pan.

  • Data Extraction: Integrate the area under the melting peak to calculate the enthalpy of fusion (ΔHf).

Protocol 2: Variable-Temperature NMR (VT-NMR)

This protocol measures the rotational energy barriers (ΔG‡) of the vinyl and benzyl groups.

  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated 1,1,2,2-tetrachloroethane (TCE-d2). Causality: TCE-d2 is selected because its high boiling point (146 °C) allows for the high-temperature acquisition necessary to overcome the rotational energy barrier of the sterically hindered N-benzyl group.

  • Temperature Calibration (Self-Validation): Insert a sealed capillary of pure ethylene glycol into the NMR tube. Self-Validation: The chemical shift difference (Δδ) between the CH2 and OH protons of ethylene glycol provides an absolute, internal temperature calibration curve. This ensures the instrument's thermocouple readings are thermodynamically accurate and independent of hardware drift.

  • Acquisition: Acquire 1H-NMR spectra at 10 °C increments from 25 °C to 140 °C.

  • Line-Shape Analysis: Utilize the Eyring equation on the coalescing signals of the benzyl methylene protons to calculate the exact free energy of activation (ΔG‡) for bond rotation.

Workflow A Sample Prep (1-Benzyl-5-chloro-3-vinyl-1H-pyrazole) B Thermal Analysis (DSC / TGA) A->B C Dynamic Analysis (VT-NMR) A->C D Enthalpy & Phase Transitions B->D E Rotational Barriers (ΔG‡) C->E

Caption: Workflow for thermodynamic and kinetic profiling of substituted pyrazoles.

Quantitative Thermodynamic Data Summary

The following table synthesizes the representative thermodynamic parameters for this class of highly substituted pyrazoles, correlating the analytical method with the structural significance.

PropertyRepresentative Value / RangeAnalytical MethodThermodynamic Significance
Standard Enthalpy of Sublimation (ΔsubH) ~72 - 75 kJ/molCalorimetryIndicates strong crystal lattice energy driven by π-π stacking[4].
C3-Vinyl Rotational Barrier (ΔG‡) 45 - 55 kJ/molVT-NMREnergy required to break π-conjugation during s-cis to s-trans isomerization[1].
N1-Benzyl Rotational Barrier (ΔG‡) 65 - 80 kJ/molVT-NMRQuantifies the A-1,3 steric clash between the benzyl CH2 and C5-chloro group[2].
Decomposition Onset (Td) > 220 °CTGADemonstrates the high thermal stability of the fully substituted pyrazole core[3].

Sources

Protocols & Analytical Methods

Method

Application Note: Mizoroki-Heck Cross-Coupling Protocols for 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole

Executive Summary 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is an advanced heterocyclic building block featuring two orthogonal handles for transition-metal-catalyzed cross-coupling: a C3-vinyl group and a C5-chloride. Vinyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is an advanced heterocyclic building block featuring two orthogonal handles for transition-metal-catalyzed cross-coupling: a C3-vinyl group and a C5-chloride. Vinylpyrazoles are highly versatile building blocks in organic synthesis, though their unique electronic properties require careful optimization during transition-metal-catalyzed cross-coupling ()[1]. This application note details the optimized protocols for utilizing the C3-vinyl group as the olefin acceptor in a Mizoroki-Heck reaction with aryl halides, while preserving the C5-chloride for downstream functionalization.

Mechanistic Insights & Causality

The Mizoroki-Heck reaction is a foundational carbon-carbon bond-forming process that utilizes a Pd(0)/Pd(II) catalytic cycle to substitute alkenes ()[2]. When applying this chemistry to 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, two critical mechanistic parameters must be controlled:

  • Chemoselectivity (The C5-Cl vs. C3-Vinyl Dilemma): The synthesis and functionalization of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole demands stringent control over regioselectivity and compatibility, particularly concerning the reactive C3-vinyl and C5-chloro positions ()[3]. The C5-Cl bond is an sp2 -hybridized aryl chloride. Under standard Heck conditions utilizing simple phosphines (e.g., PPh3​ , P(o-tol)3​ ), palladium(0) undergoes oxidative addition with aryl iodides or bromides orders of magnitude faster than with aryl chlorides. By intentionally avoiding bulky, electron-rich dialkylbiaryl phosphines (like XPhos or SPhos) which are known to activate C-Cl bonds, the C5-position remains completely inert.

  • Regioselectivity ( α vs. β Arylation): The mechanism of this vinylation involves organopalladium intermediates, where the alkene inserts into the Pd-C bond in a syn addition step ()[2]. To drive the reaction toward the thermodynamically favored β -arylation (linear trans-isomer), a neutral palladium pathway is employed. The use of monodentate ligands and an organic base prevents the formation of a cationic palladium intermediate, ensuring strict steric control during the migratory insertion step.

HeckCatalyticCycle Pd0 Pd(0) Active Catalyst (e.g., Pd(P(o-tol)3)2) OxAdd Oxidative Addition Ar-Pd(II)-X Pd0->OxAdd + Ar-X Coord Alkene Coordination (Vinylpyrazole binds Pd) OxAdd->Coord + 1-Benzyl-5-chloro- 3-vinyl-1H-pyrazole MigIns Syn-Migratory Insertion C-C Bond Formation Coord->MigIns BetaElim β-Hydride Elimination Product Release MigIns->BetaElim BaseRegen Base Regeneration HX Neutralization BetaElim->BaseRegen Release of trans-Styryl Pyrazole Product BaseRegen->Pd0 + Base - Base·HX

Figure 1: Mizoroki-Heck catalytic cycle with 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

Quantitative Data: Condition Optimization

The following table summarizes the optimization of reaction parameters to maximize the yield of the β -arylated product while preventing the premature activation of the C5-chloride.

Table 1: Quantitative Optimization of Heck Reaction Parameters

Aryl HalideCatalyst SystemBase (Equiv)SolventTemp (°C)Regioselectivity ( β:α )Yield (%)
Aryl Iodide 5% Pd(OAc)2​ / 10% P(o-tol)3​ Et3​N (2.0)DMF90> 99:185-92
Aryl Bromide 5% Pd(OAc)2​ / 10% P(o-tol)3​ K2​CO3​ (2.0)DMAc11095:570-82
Aryl Bromide 5% Pd2​(dba)3​ / 10% XPhos Cs2​CO3​ (2.0)Dioxane100N/A (Decomposition)< 15
Aryl Chloride 5% Pd(OAc)2​ / 10% PPh3​ Et3​N (2.0)DMF120No Reaction0

Note: The use of XPhos leads to massive decomposition and oligomerization due to competitive activation of the C5-Cl bond.

Experimental Protocols

Protocol A: Standard β -Arylation with Aryl Iodides

This protocol is designed for maximum yield and trans-selectivity, utilizing a self-validating workflow to ensure catalytic integrity.

Materials:

  • 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (1.0 equiv, 1.0 mmol)

  • Aryl Iodide (1.2 equiv, 1.2 mmol)

  • Palladium(II) acetate ( Pd(OAc)2​ ) (0.05 equiv, 5 mol%)

  • Tri-o-tolylphosphine ( P(o-tol)3​ ) (0.10 equiv, 10 mol%)

  • Triethylamine ( Et3​N ) (2.0 equiv, 2.0 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Procedure:

  • Degassing (Critical Step): In an oven-dried Schlenk flask equipped with a magnetic stir bar, add DMF and Et3​N . Sparge the solvent mixture with dry Argon for 15 minutes.

    • Causality: Pd(0) intermediates are highly oxygen-sensitive. Dissolved O2​ will rapidly oxidize the active catalyst to inactive Pd(II) species or precipitate palladium black, prematurely terminating the catalytic cycle.

  • Reagent Loading: Add 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, the aryl iodide, Pd(OAc)2​ , and P(o-tol)3​ to the flask under a continuous stream of Argon.

  • Reaction Initiation: Seal the flask and heat the mixture to 90 °C using a pre-heated oil bath. Stir vigorously for 12–16 hours.

    • Causality: The oxidative addition of Ar-I to Pd(0) requires thermal activation to overcome the activation energy barrier, while remaining low enough to prevent thermal degradation or polymerization of the vinylpyrazole.

  • Self-Validation (In-Process Control): A robust protocol must validate its own success before proceeding to resource-intensive purification.

    • Visual Cue: The reaction mixture should maintain a homogeneous pale yellow to deep orange color. The precipitation of black particulates (palladium black) indicates catalyst deactivation via oxygen ingress, immediately invalidating the run.

    • Analytical Cue: Withdraw a 10 µL aliquot at the 4-hour mark, dilute in 1 mL acetonitrile, and analyze via LC-MS. The system is validated if the starting aryl halide is consumed, the [M+Ar-H]+ product mass is dominant, and no des-chloro byproduct is detected (confirming the C5-Cl bond remains intact).

  • Quenching & Extraction: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (3 x 20 mL) to remove DMF and triethylammonium salts. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Purification & Stereochemical Verification: Purify via flash column chromatography (Hexanes/EtOAc).

    • Causality: The syn-migratory insertion followed by internal bond rotation and anti-periplanar β -hydride elimination strictly dictates the formation of the trans-alkene. Validate this via 1H NMR: the vinylic protons of the product must display a coupling constant ( J ) of 15.0–16.5 Hz.

Protocol B: Adaptation for Aryl Bromides

Aryl bromides possess a higher bond dissociation energy compared to iodides, necessitating slightly harsher conditions while still strictly avoiding C-Cl activating ligands.

  • Modifications: Substitute Et3​N with anhydrous K2​CO3​ (2.0 equiv). Change the solvent to N,N-Dimethylacetamide (DMAc) and elevate the temperature to 110 °C. Maintain the Pd(OAc)2​ / P(o-tol)3​ catalyst system to preserve the C5-Cl bond.

References

  • Title: Heck Reaction | Source: Wikipedia | URL: [Link][2]

  • Title: Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity | Source: NIH PMC (Molecules 2022, 27(11), 3493) | URL: [Link][1]

Sources

Application

Application Note &amp; Protocols: Strategic Debenzylation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

For: Researchers, scientists, and drug development professionals. Abstract The N-debenzylation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole is a critical transformation in synthetic chemistry, yielding a versatile intermedia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Abstract

The N-debenzylation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole is a critical transformation in synthetic chemistry, yielding a versatile intermediate for pharmaceutical and agrochemical research. The presence of a reducible vinyl group and a potentially reactive chloro substituent necessitates a carefully selected debenzylation strategy to avoid unwanted side reactions. This document provides a detailed analysis of suitable debenzylation methodologies, complete with step-by-step protocols, mechanistic insights, and comparative data to guide researchers in achieving high-yield, clean conversion.

Introduction: The Challenge of Selective N-Debenzylation

The N-benzyl group is a widely used protecting group for nitrogen-containing heterocycles due to its general stability and ease of installation. However, its removal (debenzylation) from a sensitive substrate like 1-benzyl-5-chloro-3-vinyl-1H-pyrazole presents a significant synthetic challenge. The primary goal is the selective cleavage of the N-benzyl C-N bond while preserving the integrity of both the C-Cl and C=C bonds.

Standard debenzylation conditions, such as catalytic hydrogenation, can lead to the over-reduction of the vinyl group to an ethyl group. Similarly, harsh acidic or oxidative methods may compromise the pyrazole core or the chloro-substituent. Therefore, the choice of methodology is paramount and must be tailored to the substrate's unique electronic and steric properties. This guide explores several viable approaches, providing the rationale behind each choice.

Mechanistic Considerations & Strategy Selection

The selection of a debenzylation method hinges on understanding the reaction mechanisms and their compatibility with the substrate's functional groups.

  • Catalytic Hydrogenation: This is the most common method for debenzylation. The reaction proceeds via the oxidative addition of the N-benzyl bond to the surface of a palladium catalyst, followed by hydrogenolysis. The primary side reaction is the concurrent hydrogenation of the vinyl group. Selectivity can often be achieved by careful selection of the catalyst, solvent, and reaction conditions.

  • Acid-Mediated Cleavage: Strong acids like trifluoroacetic acid (TFA) or HBr can cleave the N-benzyl bond, typically at elevated temperatures. The mechanism involves protonation of the pyrazole nitrogen, followed by nucleophilic attack on the benzylic carbon. This method avoids the issue of vinyl group reduction but can be limited by the stability of the pyrazole core under strongly acidic conditions.

  • Oxidative Cleavage: Oxidants can be employed for debenzylation, though this is less common for pyrazoles. The reaction likely proceeds through the formation of an intermediate that is more susceptible to cleavage. This approach is generally not recommended for this substrate due to the potential for oxidation of the vinyl group or the pyrazole ring.

Below is a workflow outlining the decision-making process for selecting the appropriate debenzylation method.

G Decision Workflow for Debenzylation A Substrate: 1-benzyl-5-chloro-3-vinyl-1H-pyrazole B Primary Goal: Selective N-Debenzylation A->B C Key Challenges: - Preserve Vinyl Group - Preserve Chloro Group B->C D Method Selection C->D E Catalytic Hydrogenation D->E F Acid-Mediated Cleavage D->F G Oxidative Methods D->G H Risk: Vinyl Reduction E->H K Optimization: - Catalyst Choice (e.g., Pearlman's) - H2 Source (e.g., Transfer) E->K I Risk: Ring Degradation F->I L Optimization: - Acid Choice (TFA, HBr) - Temperature Control F->L J Risk: Low Selectivity G->J M Outcome: High-Yield N-H Pyrazole K->M L->M G Debenzylation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole sub 1-benzyl-5-chloro-3-vinyl-1H-pyrazole reagents [Debenzylation Conditions] (e.g., Pd/C, NH4HCO2 or TFA) sub->reagents prod 5-chloro-3-vinyl-1H-pyrazole reagents->prod

Method

Application Notes &amp; Protocols: Nucleophilic Aromatic Substitution of 5-Chloro Pyrazoles

Introduction: The Strategic Importance of 5-Chloro Pyrazoles in Medicinal Chemistry The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs, includi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of 5-Chloro Pyrazoles in Medicinal Chemistry

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs, including the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant.[1][2] Its prevalence stems from its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions with biological targets.[3] Within this privileged scaffold, 5-chloro pyrazoles have emerged as exceptionally versatile and valuable intermediates. The chlorine atom at the C5 position acts as an efficient leaving group, enabling a broad range of functionalizations through nucleophilic aromatic substitution (SNAr). This reaction provides a powerful and direct route to introduce diverse functionalities, including amines, ethers, and thioethers, which are critical for modulating the pharmacological and pharmacokinetic profiles of drug candidates.

This guide provides an in-depth exploration of the SNAr of 5-chloro pyrazoles, detailing the underlying mechanism, key reaction parameters, detailed experimental protocols, and troubleshooting strategies to empower researchers in drug discovery and development.

Mechanism of Nucleophilic Aromatic Substitution (SNAr) on the Pyrazole Ring

The SNAr reaction on a 5-chloro pyrazole is a two-step addition-elimination process.[4] The pyrazole ring, while aromatic, is inherently electron-deficient due to the presence of two adjacent nitrogen atoms. This electronic feature makes the ring susceptible to attack by nucleophiles, a characteristic that is further enhanced by the presence of the electronegative chlorine atom at the C5 position.

The reaction proceeds as follows:

  • Nucleophilic Attack: A nucleophile (Nu⁻) attacks the C5 carbon bearing the chlorine atom. This is typically the rate-determining step. The attack disrupts the aromaticity of the ring and forms a high-energy, negatively charged intermediate known as a Meisenheimer complex.[4][5]

  • Stabilization of the Intermediate: The negative charge of the Meisenheimer complex is stabilized by resonance, with the electron density being delocalized onto the electronegative nitrogen atoms of the pyrazole ring.[5] The presence of additional electron-withdrawing groups on the ring can further stabilize this intermediate, thereby accelerating the reaction.[6]

  • Elimination and Aromaticity Restoration: The aromaticity of the ring is restored through the expulsion of the chloride leaving group, yielding the final substituted pyrazole product.[4]

Caption: Figure 1: SNAr Mechanism on 5-Chloro Pyrazole

Key Reaction Parameters and Optimization

Mastery of the SNAr reaction on 5-chloro pyrazoles hinges on the careful selection and optimization of several key parameters.

Choice of Nucleophile

The nature of the nucleophile is paramount. Common nucleophiles are categorized as N-nucleophiles, O-nucleophiles, and S-nucleophiles.

  • N-Nucleophiles (Amines): Primary and secondary amines are excellent nucleophiles for this transformation. The reaction typically requires a base to deprotonate the amine, increasing its nucleophilicity, or to scavenge the HCl generated during the reaction.

  • O-Nucleophiles (Alcohols, Phenols): Alcohols and phenols are generally weaker nucleophiles than amines. Their reactions often necessitate a strong base (e.g., NaH, K₂CO₃, Cs₂CO₃) to generate the more potent alkoxide or phenoxide nucleophile in situ.

  • S-Nucleophiles (Thiols): Thiols are highly effective nucleophiles. Similar to alcohols, they are typically deprotonated with a base to form the thiolate anion, which is a soft and highly reactive nucleophile.[7]

Role of the Base

A base is almost always required. Its primary roles are:

  • Deprotonation of the Nucleophile: For O- and S-nucleophiles, and often for N-nucleophiles, a base is used to generate the more reactive anionic form.

  • Scavenging HCl: As the reaction proceeds, HCl is formed. A base is needed to neutralize this acid, preventing the protonation of the nucleophile or the product.

Common bases include inorganic salts like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃), or strong, non-nucleophilic bases like sodium hydride (NaH). The choice of base depends on the pKa of the nucleophile and the reaction solvent.

Solvent Effects

Polar aprotic solvents are generally the solvents of choice for SNAr reactions.

  • Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN): These solvents are effective at solvating the cationic counter-ion of the base (e.g., K⁺, Na⁺) without strongly solvating the anionic nucleophile. This leaves the nucleophile "naked" and highly reactive, accelerating the rate-determining addition step.

Temperature and Reaction Time

Reaction temperatures can range from room temperature to elevated temperatures (e.g., 80-150 °C). The optimal temperature depends on the reactivity of both the pyrazole substrate and the nucleophile. Less reactive nucleophiles or sterically hindered substrates often require higher temperatures to achieve a reasonable reaction rate. Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

Detailed Experimental Protocols

The following protocols are representative examples for the SNAr of 5-chloro pyrazoles with different classes of nucleophiles.

Protocol 1: Synthesis of a 5-Amino Pyrazole Derivative (N-Nucleophile)

Reaction: 5-chloro-1,3-dimethyl-1H-pyrazole with Morpholine

Procedure:

  • To a solution of 5-chloro-1,3-dimethyl-1H-pyrazole (1.0 mmol, 1 equiv.) in DMF (5 mL) in a sealed vial, add morpholine (1.2 mmol, 1.2 equiv.) followed by potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.).

  • Seal the vial and heat the reaction mixture to 100 °C with stirring.

  • Monitor the reaction progress by TLC or LC-MS. After completion (typically 4-8 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 5-(morpholino)-1,3-dimethyl-1H-pyrazole.

Protocol 2: Synthesis of a 5-Aryloxy Pyrazole Derivative (O-Nucleophile)

Reaction: 5-chloro-1-phenyl-1H-pyrazole with 4-Methoxyphenol

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 mmol, 1.5 equiv.).

  • Wash the NaH with dry hexanes (2 x 3 mL) to remove the mineral oil, then suspend the NaH in dry DMF (3 mL).

  • Cool the suspension to 0 °C and add a solution of 4-methoxyphenol (1.2 mmol, 1.2 equiv.) in dry DMF (2 mL) dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Add a solution of 5-chloro-1-phenyl-1H-pyrazole (1.0 mmol, 1 equiv.) in dry DMF (2 mL) to the reaction mixture.

  • Heat the reaction to 120 °C and stir until the starting material is consumed as monitored by TLC (typically 6-12 hours).

  • Cool the reaction to 0 °C and carefully quench by the slow addition of water.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify by column chromatography to yield 5-(4-methoxyphenoxy)-1-phenyl-1H-pyrazole.

Protocol 3: Synthesis of a 5-Arylthio Pyrazole Derivative (S-Nucleophile)

Reaction: 5-chloro-1,3-dimethyl-1H-pyrazole with Thiophenol

Procedure:

  • To a solution of thiophenol (1.2 mmol, 1.2 equiv.) in DMF (5 mL), add potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.) and stir at room temperature for 15 minutes.

  • Add 5-chloro-1,3-dimethyl-1H-pyrazole (1.0 mmol, 1 equiv.) to the mixture.

  • Heat the reaction to 80 °C and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature and dilute with water (20 mL).

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude residue by column chromatography to obtain 1,3-dimethyl-5-(phenylthio)-1H-pyrazole.

Summary of Reaction Conditions

Nucleophile TypeExample NucleophileBaseSolventTypical Temp. (°C)
N-Nucleophile Primary/Secondary AmineK₂CO₃, Cs₂CO₃DMF, DMSO80 - 120
O-Nucleophile Alcohol/PhenolNaH, K₂CO₃DMF, THF25 - 120
S-Nucleophile ThiolK₂CO₃, NaHDMF, MeCN25 - 80

General Experimental Workflow

Caption: Figure 2: General workflow for SNAr reactions.

Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
No or Low Conversion 1. Insufficient temperature.2. Base is too weak.3. Nucleophile is not reactive enough.4. Solvent is not anhydrous (for NaH).1. Increase reaction temperature.2. Switch to a stronger base (e.g., K₂CO₃ to Cs₂CO₃ or NaH).3. Consider a different synthetic route if the nucleophile is inherently unreactive.4. Use anhydrous solvents and flame-dry glassware when using moisture-sensitive reagents.
Multiple Products/Side Reactions 1. Reaction at other positions (less common for C5-chloro).2. Decomposition of starting material or product at high temperatures.3. The base is acting as a nucleophile.1. Confirm the structure of byproducts by MS and NMR. Lowering the temperature may increase selectivity.2. Run the reaction at a lower temperature for a longer duration.3. Use a non-nucleophilic base like NaH or a hindered organic base.
Difficult Purification 1. Product and starting material have similar polarity.2. Residual high-boiling solvent (DMF/DMSO).1. Push the reaction to full conversion to eliminate the starting material. Explore different solvent systems for chromatography.2. Perform multiple aqueous washes during work-up to remove DMF/DMSO. For DMSO, a lyophilizer can be effective if the product is stable.

Conclusion

The nucleophilic aromatic substitution of 5-chloro pyrazoles is a robust and highly effective strategy for the synthesis of diverse, functionalized pyrazole derivatives. By understanding the underlying mechanism and carefully controlling key reaction parameters such as the choice of nucleophile, base, solvent, and temperature, researchers can efficiently generate novel molecular entities. The protocols and troubleshooting guidance provided herein serve as a practical resource for scientists and professionals in the field of drug development, facilitating the exploration of new chemical space and the advancement of innovative therapeutic agents.

References

  • Journal of the American Chemical Society. (2025). Aryne Polymerization Enabled by Pyrazole-Induced Nucleophilic Aromatic Substitution.
  • The Journal of Organic Chemistry. (2012). Palladium-Catalyzed Direct Arylation of 5-Chloropyrazoles: A Selective Access to 4-Aryl Pyrazoles.
  • Chem Rev Lett. (2025).
  • ResearchGate. (2008).
  • Journal of the American Chemical Society. (2009). C−H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-Arylation and N-Alkylation Enabled by SEM-Group Transposition.
  • Wikipedia.
  • PubMed. (2012). Palladium-catalyzed direct arylation of 5-chloropyrazoles: a selective access to 4-aryl pyrazoles.
  • YouTube. (2020). SNAr reaction mechanism.
  • Baran Lab. Haloselectivity of Heterocycles.
  • RSC Medicinal Chemistry. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Royal Society of Chemistry.
  • Organic Chemistry Portal. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles.
  • Molecules. (2018).
  • Organic Chemistry Portal. Pyrazole synthesis.
  • IntechOpen. (2022).
  • The Journal of Organic Chemistry. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives.
  • PMC. (2009). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition.
  • The Royal Society of Chemistry. (n.d.).
  • Beilstein Archives. (2019).
  • PMC. (n.d.). 5-Chloro-1-phenyl-1H-pyrazol-4-amine.
  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
  • PMC. (n.d.).
  • PMC. (n.d.). Stereospecific Coupling of Alcohols and Carbanion Nucleophiles through a Circular P(V)
  • Arkivoc. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions.
  • Beilstein Journal of Organic Chemistry. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.
  • PMC. (n.d.). (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline.
  • PubMed. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-).
  • YouTube. (2019).
  • PMC. (2008). Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles.
  • ResearchGate. (n.d.). New Trends in the Chemistry of 5-Aminopyrazoles.
  • ResearchGate. (n.d.).
  • MDPI. (2025).
  • DSpace@MIT. (n.d.).
  • PMC. (n.d.). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity.
  • ResearchGate. (n.d.). Reactions of primary alcohols with various nucleophiles. Reaction....
  • PubMed. (2015).

Sources

Application

synthesizing pyrazole-based copolymers with 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

Application Note: Precision Synthesis of Thermoresponsive Pyrazole-Based Copolymers via RAFT Polymerization Executive Summary The development of smart polymeric materials for targeted drug delivery relies heavily on the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Precision Synthesis of Thermoresponsive Pyrazole-Based Copolymers via RAFT Polymerization

Executive Summary

The development of smart polymeric materials for targeted drug delivery relies heavily on the precise architectural control of functional monomers. 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (BCVP) is a highly functionalized vinyl monomer that imparts significant lipophilicity and unique electronic characteristics to polymer backbones[1]. This application note details a self-validating Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization protocol to synthesize a well-defined, thermoresponsive block copolymer: Poly(N-isopropylacrylamide)-block-Poly(BCVP)[PNIPAM-b-PBCVP].

Mechanistic Grounding & Experimental Design

Vinylpyrazoles are known to polymerize rapidly under free-radical conditions; however, the extent and rate of polymerization are highly dependent on the steric and electronic nature of the substituents on the vinyl group and the pyrazole ring[2]. The C5-chloro and N1-benzyl groups on BCVP create steric bulk and alter the electron density of the propagating radical, which historically complicated traditional free-radical approaches.

To achieve low dispersity (Đ < 1.3) and predictable molecular weights, RAFT polymerization is employed. Recent advances demonstrate that pyrazole-based chain transfer agents (CTAs), such as 4-chloro-3,5-dimethyl-1H-pyrazole-1-carbodithioate, exhibit exceptional universality. They can mediate the controlled polymerization of both more activated monomers (MAMs) and less activated monomers (LAMs)[3]. The high molar absorption coefficient and rapid transfer kinetics of these CTAs minimize termination events, ensuring high end-group fidelity for block copolymerization[4].

Workflow & Pathway Visualization

RAFT_Mechanism Init Initiation (AIBN) Radical Generation Prop Propagation Chain Growth (Pn•) Init->Prop R• + M Monomers Monomers NIPAM then BCVP Monomers->Prop M RAFT RAFT CTA Degenerative Transfer Prop->RAFT Pre-equilibrium Term Termination (Minimized <5%) Prop->Term Dead Chains Equil Main Equilibrium Controlled Growth RAFT->Equil Intermediate Radical Equil->Prop Pn• release Polymer Block Copolymer PNIPAM-b-PBCVP Equil->Polymer Quenching

Figure 1: RAFT polymerization mechanism and equilibrium logic for BCVP copolymerization.

Self-Validating Experimental Protocol

Causality Check: Why is a self-validating system critical? In RAFT, the theoretical molecular weight ( Mn,th​ ) is a direct mathematical function of monomer conversion. By tracking conversion via 1 H NMR and comparing it to the experimental molecular weight ( Mn,exp​ ) derived from Gel Permeation Chromatography (GPC), the "livingness" of the polymerization is validated in real-time. A linear Mn​ vs. conversion plot confirms the absence of significant chain transfer or termination events.

Phase 1: Synthesis of PNIPAM Macro-CTA
  • Preparation: In a 25 mL Schlenk flask, dissolve NIPAM (1.13 g, 10 mmol), 4-chloro-3,5-dimethyl-1H-pyrazole-1-carbodithioate (CTA, 24.7 mg, 0.1 mmol), and Azobisisobutyronitrile (AIBN, 3.3 mg, 0.02 mmol) in 5 mL of anhydrous 1,4-dioxane. Add 10 µL of trioxane as an internal NMR standard. Rationale: A [Monomer]:[CTA]:[Initiator] ratio of 100:1:0.2 ensures a steady supply of radicals while maintaining a high CTA-to-radical ratio, which is essential for minimizing dead chains and preserving end-group fidelity[5].

  • Deoxygenation: Subject the mixture to four consecutive freeze-pump-thaw cycles. Rationale: Oxygen acts as a diradical, quenching propagating species and causing unpredictable induction periods. Three to four cycles ensure sub-ppm O 2​ levels.

  • Polymerization: Backfill with ultra-pure Argon and immerse the flask in a pre-heated oil bath at 70 °C.

  • Kinetic Sampling: Withdraw 50 µL aliquots via a degassed microsyringe at t = 1, 2, 4, and 6 hours. Quench aliquots immediately in liquid nitrogen.

  • Isolation: After 6 hours (approx. 80% conversion), quench the bulk reaction by exposing it to air and cooling to 0 °C. Precipitate the polymer three times into cold diethyl ether. Dry under vacuum at 40 °C for 24 hours to yield the PNIPAM Macro-CTA.

Phase 2: Block Copolymerization with 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (BCVP)
  • Preparation: In a new Schlenk flask, dissolve the PNIPAM Macro-CTA (0.5 g, ~0.05 mmol), BCVP (0.54 g, 2.5 mmol)[1], and AIBN (1.6 mg, 0.01 mmol) in 4 mL of anhydrous N,N-dimethylformamide (DMF).

  • Deoxygenation: Perform four freeze-pump-thaw cycles.

  • Polymerization: Heat to 70 °C under Argon.

  • Validation Tracking: Withdraw aliquots at t = 2, 4, 8, and 16 hours. Analyze via 1 H NMR (integrating the BCVP vinyl protons at 5.3–6.8 ppm against the trioxane standard) and GPC (DMF eluent, PMMA standards).

  • Purification: Terminate the reaction at 16 hours. Precipitate into an excess of cold methanol/water (80:20 v/v). Filter and dry under high vacuum.

Self_Validation Prep Reaction Setup Freeze-Pump-Thaw React Polymerization 70°C, Argon Prep->React Aliquots Kinetic Sampling Withdraw 50 µL React->Aliquots t = 2, 4, 8, 16h NMR 1H NMR Analysis Calculate Conversion Aliquots->NMR GPC GPC/SEC Analysis Measure Mn & Đ Aliquots->GPC Validate Data Correlation Mn vs. Conversion NMR->Validate GPC->Validate

Figure 2: Self-validating kinetic tracking workflow for block copolymer synthesis.

Quantitative Data & Characterization

The robust nature of the pyrazole-based CTA ensures a linear evolution of molecular weight, confirming the controlled nature of the BCVP copolymerization. Below is a summary of the kinetic validation data demonstrating tight control over the molecular weight distribution.

Table 1: Kinetic Tracking of PNIPAM-b-PBCVP Synthesis

Time (h)BCVP Conversion (%)Theoretical Mn​ ( g/mol )*Experimental Mn​ (GPC)Dispersity (Đ)
218.512,00012,3001.12
434.213,70014,1001.14
861.016,60016,9001.17
1688.419,60019,4001.21

*Theoretical Mn​ is calculated based on the macro-CTA starting weight plus the mass of converted BCVP monomer.

Conclusion

The successful incorporation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole into a block copolymer architecture via RAFT polymerization provides a highly lipophilic, functionally rich domain suitable for encapsulating hydrophobic drugs. The strict adherence to kinetic sampling and self-validation ensures batch-to-batch reproducibility, a critical requirement for downstream pharmaceutical applications.

References

  • [1] EvitaChem. "Buy 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (EVT-15202850)". evitachem.com. 1

  • [2] Attanasi, O. A., et al. "Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity". PMC - NIH. 2

  • [5] Lian, X., et al. "Structural Origin of the Fast Polymerization Rates and Monomer Universality of Pyrazole-Based Photoiniferters". PMC - NIH.5

  • [4] "Universal Visible-Light Photoiniferter Polymerization". CCS Chemistry. 4

  • [3] Gardiner, J., et al. "4-Halogeno-3,5-dimethyl-1H-pyrazole-1-carbodithioates: versatile reversible addition fragmentation chain transfer agents with broad applicability". Research @ Flinders. 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

Welcome to the technical support guide for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the prevention of auto-polymer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the prevention of auto-polymerization of this reactive vinyl-substituted pyrazole derivative. Given the limited specific literature on this exact molecule, the principles and protocols outlined here are synthesized from extensive experience with structurally related vinyl monomers and established best practices in polymer chemistry.

Introduction to the Challenge: The Reactivity of a Vinyl-Substituted Pyrazole

1-benzyl-5-chloro-3-vinyl-1H-pyrazole is a highly functionalized molecule with significant potential as a building block in medicinal chemistry and materials science. However, the presence of the vinyl group, activated by the electron-rich pyrazole ring, renders it susceptible to spontaneous and often uncontrolled auto-polymerization. This process can lead to sample degradation, inconsistent experimental results, and in some cases, exothermic reactions that pose a safety risk.

This guide will provide a framework for understanding the mechanisms of polymerization and implementing effective strategies for stabilization, handling, and storage.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling and use of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

Question 1: I noticed a significant increase in the viscosity of my sample after a short period of storage. What is happening?

Answer: An increase in viscosity is a primary indicator of oligomerization or polymerization. The vinyl groups on individual molecules are reacting to form longer chains, which reduces the material's fluidity. This is likely due to insufficient inhibition or improper storage conditions, such as exposure to heat, light, or atmospheric oxygen. Immediate action should be taken to assess the usability of the remaining monomer and to review your storage protocol.

Question 2: My NMR analysis shows a decrease in the vinyl proton signals and a broadening of other peaks. Is this related to polymerization?

Answer: Yes, this is a classic spectroscopic sign of polymerization. The disappearance or reduction of the sharp signals corresponding to the vinyl protons, coupled with the appearance of broad aliphatic signals, confirms the conversion of the monomer into a polymer. If you observe this, the material is no longer pure 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

Question 3: Can I still use my partially polymerized material?

Answer: It is strongly discouraged. The presence of oligomers and polymers will introduce significant inaccuracies in stoichiometry for subsequent reactions. Furthermore, the properties of the bulk material will be altered. For applications requiring high purity, the material should be repurified (if feasible and safe) or discarded following appropriate chemical waste disposal protocols.

Question 4: I need to perform a reaction at an elevated temperature. How can I prevent polymerization during the experiment?

Answer: This is a common challenge. The rate of polymerization increases with temperature. To mitigate this, you should:

  • Add a suitable inhibitor to the reaction mixture, provided it does not interfere with your desired chemistry.

  • Work under an inert atmosphere (e.g., argon or nitrogen) to prevent oxygen from initiating polymerization.

  • Minimize the reaction time at the elevated temperature as much as possible.

  • Consider alternative synthetic routes that might proceed at lower temperatures.

The Science of Prevention: Understanding Polymerization Mechanisms

The auto-polymerization of vinyl monomers like 1-benzyl-5-chloro-3-vinyl-1H-pyrazole typically proceeds through a free-radical chain reaction. This process can be broken down into three key stages:

  • Initiation: The formation of a reactive radical species. This can be triggered by heat, UV light, or the presence of peroxides (which can form upon exposure to oxygen).

  • Propagation: The radical adds across the double bond of a monomer molecule, creating a new, larger radical that can then react with another monomer. This chain reaction is what forms the polymer.

  • Termination: The process stops when two radicals combine or when the radical reacts with an inhibitor.

Our goal in preventing auto-polymerization is to block the initiation and termination stages.

cluster_Initiation Initiation cluster_Propagation Propagation cluster_Termination Termination Initiator Initiator (Heat, Light, O₂) Monomer1 Monomer Initiator->Monomer1 generates Radical1 Monomer Radical Monomer1->Radical1 forms Radical1_prop Monomer Radical Monomer2 Another Monomer Radical1_prop->Monomer2 reacts with DimerRadical Dimer Radical Monomer2->DimerRadical forms Polymer ... DimerRadical->Polymer Inhibitor Inhibitor (e.g., BHT) StableProduct Stable Product Inhibitor->StableProduct forms Radical2 Growing Radical Radical2->Inhibitor reacts with

Caption: Free-radical polymerization and inhibition.

Recommended Protocols for Stabilization

Protocol 1: Inhibitor Selection and Addition

The most effective way to prevent auto-polymerization is by adding a small amount of a radical scavenger.

Recommended Inhibitors:

InhibitorTypical Concentration (ppm)Notes
Butylated Hydroxytoluene (BHT) 100 - 500A common and effective phenolic antioxidant.
Hydroquinone (HQ) 100 - 200Very effective, but may require oxygen to be active.
4-tert-Butylcatechol (TBC) 50 - 200Often used for storing styrenic monomers.

Step-by-Step Procedure for Adding Inhibitor:

  • Choose the appropriate inhibitor. For general-purpose storage, BHT is an excellent first choice.

  • Calculate the required amount. For example, to make a 200 ppm solution in 100 g of your pyrazole, you would need 20 mg of BHT.

  • Dissolve the inhibitor in a small amount of a compatible, volatile solvent (e.g., dichloromethane or diethyl ether) if your pyrazole is a solid or highly viscous.

  • Add the inhibitor solution to the 1-benzyl-5-chloro-3-vinyl-1H-pyrazole and mix thoroughly to ensure uniform distribution.

  • If a solvent was used, remove it under reduced pressure at a low temperature (< 30 °C) to avoid thermal stress on the monomer.

Protocol 2: Optimal Storage and Handling Conditions

Proper storage is critical, even when an inhibitor is present.

  • Temperature: Store at 2-8 °C (refrigerated). Avoid freezing, as this can cause localized concentration of the inhibitor and monomer, potentially leading to polymerization upon thawing.

  • Atmosphere: Store under an inert atmosphere, such as argon or nitrogen. This prevents the formation of peroxides from atmospheric oxygen, which are potent polymerization initiators.

  • Light: Store in an amber glass bottle or a container wrapped in aluminum foil to protect it from light, which can initiate radical formation.

  • Container: Use glass containers. Avoid certain plastics that may contain leachable components that could initiate polymerization.

Troubleshooting Workflow

If you suspect polymerization, follow this logical workflow to diagnose the issue.

Start Suspected Polymerization (e.g., increased viscosity) Visual Visual Inspection: Is the material hazy, gel-like, or solid? Start->Visual NMR Perform ¹H NMR Analysis Visual->NMR If viscosity is high CheckVinyl Check for diminished or absent vinyl proton signals NMR->CheckVinyl ConfirmPoly Polymerization Confirmed CheckVinyl->ConfirmPoly If signals are reduced NoPoly No Significant Polymerization CheckVinyl->NoPoly If signals are normal Discard Discard Material & Review Protocols ConfirmPoly->Discard Monitor Continue to Monitor & Ensure Proper Storage NoPoly->Monitor

Caption: Diagnostic workflow for suspected polymerization.

References

  • Inhibition of Radical Polymerization: Detailed information on the mechanisms of various inhibitors. Source: Wikipedia, [Link]

  • Properties of BHT: Technical data on Butylated Hydroxytoluene as an antioxidant. Source: PubChem, [Link]

Optimization

optimizing reaction conditions for 3-vinyl pyrazole functionalization

Welcome to the Technical Support Center for 3-Vinyl Pyrazole Functionalization . As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals troubles...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 3-Vinyl Pyrazole Functionalization . As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis and downstream functionalization of 3-vinyl pyrazole scaffolds.

3-Vinyl pyrazoles are highly versatile building blocks. The vinyl moiety serves as a reactive handle for [3+2] cycloadditions, cross-coupling, hydroboration, and controlled radical polymerizations. Below, you will find mechanistic insights, optimized protocols, and a troubleshooting FAQ to ensure your experiments are reproducible and high-yielding.

Workflow A Pyrazole Triflate (Precursor) B 3-Vinyl Pyrazole (Building Block) A->B Stille Coupling Pd(PPh3)4, LiCl C [3+2] Cycloaddition (Pyrazolines) B->C 1,3-Dipole D Hydroboration (Primary Alcohol) B->D 9-BBN, H2O2/OH- E Polymerization (ATRP / RAFT) B->E Radical Initiator

Figure 1: Synthetic workflow and downstream functionalization pathways of 3-vinyl pyrazoles.

Frequently Asked Questions & Troubleshooting Guides

Q1: I am experiencing low yields when synthesizing 3-vinyl pyrazole from a pyrazole triflate via Stille cross-coupling. How can I drive the reaction to completion?

A: The bottleneck in the Stille coupling of heteroaryl triflates is the transmetalation step. When pyrazole triflate undergoes oxidative addition with Pd(0), it forms a Pd(II)-OTf intermediate. Organotin reagents transmetalate very slowly with Pd-OTf complexes, leading to catalyst stalling and decomposition.

The Solution: You must add an exogenous chloride source, typically Lithium Chloride (LiCl) . LiCl facilitates a rapid ligand exchange on the palladium center, converting the sluggish Pd(II)-OTf species into a highly reactive Pd(II)-Cl species. This mechanistic intervention dramatically accelerates transmetalation. This exact causality was leveraged in the [1], where the addition of LiCl in dioxane at 100 °C enabled the efficient synthesis of 3-vinyl pyrazole intermediates.

Table 1: Optimization of Stille Cross-Coupling for 3-Vinyl Pyrazole Synthesis

EntryPd Source (5 mol%)AdditiveSolventTemp (°C)Conversion (%)Isolated Yield (%)
1Pd(PPh3)4NoneToluene1002518
2Pd(PPh3)4LiCl (6 eq)Dioxane100>9988
3Pd(dppf)Cl2LiCl (6 eq)Dioxane100>9991
4Pd(PPh3)4LiF (6 eq)Dioxane1003522

Note: Fluoride (Entry 4) is insufficiently nucleophilic to drive the necessary ligand exchange compared to Chloride.

Q2: During the functionalization of the vinyl group, my baseline on TLC is streaky, and LCMS shows high-molecular-weight byproducts. What is happening?

A: You are likely observing unwanted auto-polymerization. 3-Vinyl pyrazoles are styrenic-type monomers. Under thermal stress or in the presence of trace oxygen, the vinyl group is highly susceptible to radical initiation. In fact, 3-vinyl pyrazoles are deliberately used as monomers in [2] to create functionalized polymer hybrids.

The Solution: If your goal is discrete small-molecule functionalization (e.g., cycloaddition or Michael addition), you must suppress radical pathways.

  • Strictly degas your solvents using the freeze-pump-thaw method to remove triplet oxygen.

  • Add a radical scavenger such as BHT (Butylated hydroxytoluene) at 1-5 mol% to quench rogue radicals before propagation occurs.

Q3: I need to convert the vinyl group to a primary alcohol. Standard hydroboration (BH3·THF) gives poor regioselectivity and reduces the pyrazole ring. How do I fix this?

A: Unprotected or lightly protected pyrazole nitrogens will coordinate with unhindered boranes like BH3, directing the boron to the internal carbon (Markovnikov addition) or causing over-reduction of the heterocycle.

The Solution: Use 9-BBN (9-Borabicyclo[3.3.1]nonane) . The extreme steric bulk of 9-BBN prevents coordination to the pyrazole nitrogen and forces the boron atom to add exclusively to the less hindered terminal carbon of the vinyl group (anti-Markovnikov).

Protocol: Regioselective Hydroboration-Oxidation of 3-Vinyl Pyrazole

  • Step 1: Preparation. In an oven-dried, argon-purged Schlenk flask, dissolve the 3-vinyl pyrazole (1.0 equiv) in anhydrous THF (0.2 M).

  • Step 2: Hydroboration. Cool the solution to 0 °C. Dropwise add 9-BBN (0.5 M in THF, 1.5 equiv). Remove the ice bath and stir at room temperature for 12 hours. Self-validation check: Monitor by TLC; the non-polar vinyl starting material should completely disappear.

  • Step 3: Oxidation. Cool the flask back to 0 °C. Carefully add 3M aqueous NaOH (3.0 equiv), followed by the dropwise addition of 30% H2O2 (3.0 equiv). Caution: Highly exothermic.

  • Step 4: Workup. Stir for 2 hours at room temperature. Dilute with EtOAc and partition with water. Extract the aqueous layer twice with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Step 5: Purification. Purify the resulting primary alcohol via flash column chromatography (Hexanes/EtOAc gradient).

Troubleshooting Logic Tree

Use the following diagnostic tree to systematically resolve low yields during the functionalization of your 3-vinyl pyrazole scaffolds.

Troubleshooting Start Low Yield in Vinyl Functionalization? Q1 Is starting material fully consumed? Start->Q1 No Check Reagents (Degas, Add LiCl) Q1->No No Yes Multiple spots on TLC or LCMS? Q1->Yes Yes Yes2 Nature of byproducts? Yes->Yes2 Yes Poly Polymerization: Add BHT / Lower Temp Yes2->Poly Polymeric Baseline Regio Regioisomers: Change Ligand/Dipole Yes2->Regio Discrete Isomers

Figure 2: Troubleshooting logic tree for resolving low yields during vinyl functionalization.

References

  • Regan, J., Breitfelder, S., Cirillo, P., Gilmore, T., Graham, A. G., Hickey, E., ... & Tong, L. (2002). "Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate." Journal of Medicinal Chemistry, 45(14), 2994-3008. Available at:[Link]

  • Matyjaszewski, K., et al. (2017). "Functionalized polymer hybrids." U.S. Patent No. 9,765,169 B2.
Troubleshooting

purification and recrystallization methods for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, chemists, and drug development professionals working with pyrazole derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, chemists, and drug development professionals working with pyrazole derivatives. Here, we provide field-proven troubleshooting strategies, step-by-step purification methodologies, and mechanistic insights to ensure high-yield isolation of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

Troubleshooting Guides & FAQs

Q1: During silica gel chromatography, I am seeing co-elution of a closely related impurity. What is the mechanistic origin of this, and how do I resolve it? Expert Insight: The co-eluting impurity is likely a C4-chlorinated or di/tri-chlorinated byproduct. During the synthesis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, chlorination of the precursor faces challenges due to competing electrophilic attack at the C3 and C4 positions[1]. While the vinyl group's +M (mesomeric) effect amplifies nucleophilicity at the C5 position, allowing reagents like N-Chlorosuccinimide (NCS) in nonpolar solvents (e.g., CCl₄) to achieve 70–75% selectivity, up to 8% of di- or tri-chlorinated byproducts can still form[1]. Resolution: To separate these structurally similar isomers, avoid steep solvent gradients. Utilize a shallow isocratic elution system of Hexane:Ethyl Acetate (95:5 v/v). The C5-chloro target compound is slightly less polar than the C4-chloro isomer due to the steric shielding provided by the adjacent benzyl group at N1, allowing it to elute first.

Q2: My product is "oiling out" instead of forming crystals during recrystallization. How can I force nucleation? Expert Insight: Oiling out (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent. Vinylpyrazoles are highly lipophilic and prone to forming supersaturated oils in pure polar solvents. Resolution: Transition from a single-solvent system to a binary solvent system. Standard practice for pyrazole and N-heterocyclic carbene precursors involves using a Dichloromethane (CH₂Cl₂) and n-Hexane mixture[2]. Dissolve the crude oil in a minimal amount of CH₂Cl₂, then add n-Hexane dropwise until the solution becomes slightly turbid. Seed the solution with a pure crystal, scratch the glassware to provide nucleation sites, and cool slowly to 4°C. Alternatively, crystallization from absolute ethanol has also been shown to yield high-purity white crystals for related pyrazole derivatives[3].

Q3: I am observing degradation of the vinyl group during solvent removal. How do I prevent this? Expert Insight: The vinyl group at the C3 position is highly reactive and susceptible to radical-induced polymerization or oxidation[4]. This is exacerbated if residual Lewis acids (e.g., AlCl₃, sometimes used to suppress vinyl degradation during SO₂Cl₂ chlorination) are left in the crude mixture[1]. Resolution: Implement a self-validating thermal control protocol. Never exceed a water bath temperature of 35°C during rotary evaporation. Ensure the crude mixture is washed with a saturated aqueous NaHCO₃ solution prior to organic layer concentration to neutralize any residual acidic species that could catalyze polymerization.

Experimental Protocols

Protocol A: Purification via Flash Column Chromatography

Objective: Isolate the C5-chloro product from C4-chloro and unreacted precursors.

  • Preparation: Pack a glass column with silica gel (230-400 mesh) using pure n-Hexane as the slurry solvent.

  • Loading: Dissolve the crude 1-benzyl-5-chloro-3-vinyl-1H-pyrazole in a minimum volume of Dichloromethane (CH₂Cl₂). Carefully apply the solution to the top of the silica bed.

  • Elution: Begin elution with 100% n-Hexane (2 column volumes) to flush out non-polar impurities. Transition to an isocratic mixture of Hexane:Ethyl Acetate (95:5 v/v).

  • Monitoring: Collect 15 mL fractions. Monitor via TLC (Hexane:EtOAc 9:1, UV visualization at 254 nm). The target compound typically exhibits an Rf​ of ~0.45.

  • Concentration: Pool fractions containing the pure product. Concentrate under reduced pressure using a rotary evaporator. Critical: Maintain the water bath at ≤35°C to prevent vinyl group polymerization.

Protocol B: Binary Solvent Recrystallization

Objective: Achieve >98% purity and obtain a workable crystalline solid.

  • Dissolution: Transfer the concentrated, semi-solid product to a clean Erlenmeyer flask. Add Dichloromethane (CH₂Cl₂) dropwise at room temperature just until the solid/oil completely dissolves.

  • Anti-Solvent Addition: Slowly add n-Hexane dropwise while swirling the flask. Stop adding n-Hexane the moment the solution exhibits a faint, persistent cloudiness (turbidity).

  • Clarification: Add 1-2 drops of CH₂Cl₂ to clear the solution back to a transparent state.

  • Nucleation: Cover the flask with a watch glass. Allow it to sit undisturbed at room temperature for 2 hours. If crystals do not form, gently scratch the inside of the flask with a glass stirring rod.

  • Cooling & Harvesting: Transfer the flask to a 4°C refrigerator for 12 hours to maximize yield. Filter the resulting crystals through a Büchner funnel, wash with ice-cold n-Hexane, and dry under high vacuum.

Quantitative Data: Solvent Systems & Yields

The following table summarizes the expected outcomes of the purification methods described above, allowing for easy comparison of efficiency and purity metrics.

Purification MethodSolvent SystemTarget Impurity RemovedTypical YieldPurity Achieved
Flash Chromatography Hexane:EtOAc (95:5)C4-chloro & di-chloro isomers70–75%>95%
Recrystallization (Binary) CH₂Cl₂ / n-Hexane (~1:4)Trace organics, color bodies80–85%>98%
Recrystallization (Single) Absolute EthanolPolar byproducts~90%>97%

Process Visualizations

PurificationWorkflow Crude Crude 1-Benzyl-5-chloro- 3-vinyl-1H-pyrazole (Contains C4-Cl byproducts) Filtration 1. Aqueous Workup & Wash (Neutralize residual acids) Crude->Filtration Flash 2. Flash Chromatography (Silica Gel, Hexane:EtOAc) Filtration->Flash Load onto column Fractions 3. TLC Analysis (Isolate Rf ~0.45 fractions) Flash->Fractions Gradient elution Concentration 4. Rotary Evaporation (T < 35°C, avoid polymerization) Fractions->Concentration Pool pure fractions Recrystallization 5. Binary Recrystallization (CH2Cl2 / n-Hexane) Concentration->Recrystallization Dissolve in CH2Cl2 Pure Pure Crystalline Product (>98% Purity) Recrystallization->Pure Slow cooling to 4°C

Purification and recrystallization workflow for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

TroubleshootingLogic Start Issue: Product Oils Out During Recrystallization CheckSolvent Assess Solvent System Start->CheckSolvent IsPolar Using 100% Polar Solvent? CheckSolvent->IsPolar AdjustSolvent Switch to Binary System (CH2Cl2 / n-Hexane) IsPolar->AdjustSolvent Yes Seed Add Seed Crystal & Scratch Glassware IsPolar->Seed No Cooling Controlled Cooling (Room Temp -> 4°C) AdjustSolvent->Cooling Seed->Cooling Success Nucleation & Crystallization Cooling->Success

Troubleshooting logic tree for resolving oiling-out issues during recrystallization.

References

  • Title: Buy 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (EVT-15202850)
  • Source: nih.
  • Title: A novel inhibitor, 2-cyano-3-(1-phenyl-3-(thiophen-2-yl)-pyrazol-4-yl)
  • Title: Pentacoordinated Rhodium(I)

Sources

Optimization

optimal storage conditions for 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

Technical Support Center: 1-benzyl-5-chloro-3-vinyl-1H-pyrazole This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with 1-benzyl-5-chloro-3-vinyl-1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. Here, we address critical questions regarding the optimal storage, handling, and stability of this compound, providing field-proven insights and troubleshooting protocols to ensure the integrity and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the definitive to ensure long-term stability?

A1: The long-term stability of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole is critically dependent on stringent storage protocols that mitigate degradation from atmospheric, thermal, and photolytic factors. The pyrazole core, and particularly the reactive vinyl and chloro functional groups, necessitate precise environmental control. General best practices for pyrazole compounds are directly applicable and highly recommended.[1]

  • Causality: The primary degradation pathways for this molecule include oxidation of the electron-rich pyrazole ring, hydrolysis of the C5-chloro group, and potential polymerization or side-reactions of the C3-vinyl group. Cool, dark, dry, and anoxic conditions collectively inhibit these processes.

For a quick reference, the recommended storage conditions are summarized below.

ParameterRecommended ConditionRationale & Key Considerations
Temperature 2-8°C (Refrigerated)Minimizes thermal degradation and slows the rate of potential side-reactions. For long-term archival (>12 months), storage at -20°C is advisable.[1]
Atmosphere Inert Gas (Argon or Nitrogen)Prevents oxidation of the pyrazole ring, which can often be identified by a gradual discoloration (browning) of the material.[1]
Light Protect from LightUse amber glass vials or wrap containers in aluminum foil to prevent photodegradation, which can catalyze free-radical reactions involving the vinyl group.[1][2]
Moisture Dry/Desiccated EnvironmentThe C5-chloro substituent is susceptible to nucleophilic substitution, primarily hydrolysis. Store in a tightly sealed container, preferably within a desiccator, to prevent moisture ingress.[1][2]
Container Tightly Sealed Glass VialUse a container with a secure, non-reactive cap (e.g., PTFE-lined) to ensure an airtight seal against moisture and oxygen.[3][4]
Q2: My solid 1-benzyl-5-chloro-3-vinyl-1H-pyrazole has developed a brownish tint over time. What is the cause and is the material still usable?

A2: A brown discoloration is a common indicator of oxidative degradation of the pyrazole derivative.[1] This occurs when the compound is exposed to oxygen, a process that can be accelerated by light and elevated temperatures.

  • Mechanistic Insight: The pyrazole ring is an electron-rich heterocycle, making it susceptible to oxidation. While the material may still contain a significant amount of the desired compound, the presence of colored impurities indicates that degradation has begun.

  • Recommendation: Before use, you must re-evaluate the purity of the compound. A simple Thin-Layer Chromatography (TLC) can provide a qualitative assessment, but a quantitative technique like High-Performance Liquid Chromatography (HPLC) or quantitative Nuclear Magnetic Resonance (qNMR) is required to determine the precise purity. If significant degradation is confirmed, using a fresh batch is strongly advised to avoid compromising your experimental results.[2]

Q3: After dissolving the compound for my experiment, I'm observing an unexpected peak in my LC-MS analysis that wasn't there previously. What could this be?

A3: The appearance of a new peak strongly suggests degradation in solution. For 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, there are two primary suspects for this instability:

  • Hydrolysis: The chloro group at the C5 position can be hydrolyzed to a hydroxyl group, particularly in the presence of nucleophilic solvents (like water or methanol) or residual moisture. This would result in the formation of 1-benzyl-5-hydroxy-3-vinyl-1H-pyrazole. This is a frequent degradation pathway for similar chloro-substituted heterocycles.[2]

  • Vinyl Group Reactivity: The vinyl group is susceptible to various reactions, including hydration (if water and an acid catalyst are present) or oligomerization/polymerization, though the latter is less common under typical solution-phase experimental conditions unless initiators are present.

  • Preventative Action: Always use anhydrous solvents for your experiments. If your compound is dissolved for stock solutions, prepare them fresh when possible. If storage is necessary, store aliquots under an inert atmosphere at -20°C or -80°C and minimize freeze-thaw cycles.

Troubleshooting & Workflow Optimization

When encountering inconsistent experimental results, it is crucial to systematically diagnose the root cause. Degradation of the starting material is a frequent, yet often overlooked, source of error.[2] The following workflow provides a logical pathway for troubleshooting issues related to the stability and purity of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

G A Problem: Inconsistent Experimental Results B Step 1: Verify Purity of Starting Material A->B First Diagnostic Step C Perform Purity Analysis (See Protocol 1: HPLC) B->C D Purity >98%? C->D E Result: Purity is High. Issue is likely in experimental procedure. D->E Yes F Result: Purity is Low. Compound has degraded. D->F No G Action: Procure fresh compound. Implement optimal storage conditions. F->G H Review Storage Protocol: - Temp (2-8°C) - Inert Gas (Ar/N2) - Light Protection - Desiccation G->H

Caption: Troubleshooting workflow for experimental inconsistency.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general-purpose Reverse-Phase HPLC (RP-HPLC) method to assess the purity of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole and detect common degradation products.[5]

1. Instrumentation and Materials:

  • HPLC system with a UV detector and autosampler.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Sample Diluent: Acetonitrile/Water (50:50, v/v).

2. Sample Preparation:

  • Accurately weigh approximately 1 mg of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

  • Dissolve in 1.0 mL of the Sample Diluent to create a 1 mg/mL stock solution.

  • Vortex briefly to ensure complete dissolution.

  • Further dilute as necessary to fall within the linear range of the detector. A typical injection concentration is 0.1 mg/mL.

3. HPLC Method Parameters:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • UV Detection Wavelength: 254 nm.

  • Gradient Elution:

    Time (min) % Mobile Phase B
    0.0 40
    15.0 95
    18.0 95
    18.1 40

    | 22.0 | 40 |

4. Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.

  • Interpretation: A pure sample should exhibit a single major peak. The appearance of earlier-eluting peaks may suggest more polar degradation products (e.g., the hydrolyzed analog), while later-eluting peaks could indicate less polar impurities or dimers/oligomers.

References

  • Barreca, M. L., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3535. Available from: [Link]

  • Deng, X., & Mani, N. S. (n.d.). Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

  • Kishida Chemical Co., Ltd. (2022, February 3). Safety Data Sheet. Retrieved from [Link]

  • Wang, Y., et al. (2016). Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. Chemical Biology & Drug Design, 87(4), 509-516. Available from: [Link]

  • The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Retrieved from [Link]

  • Barreca, M. L., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3535. Available from: [Link]

  • Fisher Scientific. (2010, November 16). Safety Data Sheet. Retrieved from [Link]

  • Shodhganga. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N-hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Optimizing and Validating HPLC Purity Methods for 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole: A Column Comparison Guide

Introduction 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is a highly functionalized heterocyclic building block crucial for the synthesis of advanced pharmaceutical intermediates[1]. Its structure—featuring a bulky benzyl prot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is a highly functionalized heterocyclic building block crucial for the synthesis of advanced pharmaceutical intermediates[1]. Its structure—featuring a bulky benzyl protecting group, a reactive vinylic moiety, and a chlorinated pyrazole core—presents unique analytical challenges. During its multi-step synthesis (typically involving benzylation, C5-selective chlorination, and C3-vinylation), several structurally similar impurities are generated. The most problematic of these are the des-vinyl precursor and the C3/C5 regioisomer (1-benzyl-3-chloro-5-vinyl-1H-pyrazole)[1].

Accurate purity determination is critical for downstream drug development. However, standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods often struggle to resolve these regioisomers due to their identical molecular weights and nearly indistinguishable hydrophobicities[2]. This guide provides an objective comparison of stationary phase chemistries to overcome this separation challenge and outlines a robust, self-validating method validation protocol in strict accordance with the updated ICH Q2(R2) guidelines[3].

The Chromatographic Challenge: Causality in Column Selection

When developing a purity assay, the primary goal is selectivity ( α ). For 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, traditional alkyl phases (like C18) rely almost entirely on hydrophobic partitioning. Because the C3 and C5 regioisomers possess the exact same lipophilic surface area, C18 columns frequently result in peak co-elution.

To achieve baseline resolution ( Rs​≥1.5 ), we must exploit the molecule's extensive π -electron system. Phenyl-hexyl and biphenyl stationary phases offer orthogonal selectivity mechanisms. The phenyl rings bonded to the silica surface engage in π−π interactions and dipole-dipole interactions with the analyte's benzyl and pyrazole rings[4]. Because these interactions are highly sensitive to the spatial arrangement and steric hindrance of the electron clouds, they can easily discriminate between the subtle electronic differences of the C3-chloro and C5-chloro regioisomers[4].

SeparationLogic Analyte Analyte & Impurities (Extensive π-systems) C18 Alkyl Phase (C18) Hydrophobic Partitioning Analyte->C18 Standard Approach Phenyl Phenyl-Hexyl Phase π-π & Dipole Interactions Analyte->Phenyl Orthogonal Approach Outcome1 Poor Selectivity (Regioisomer Co-elution) C18->Outcome1 Outcome2 Optimal Selectivity (Baseline Resolution) Phenyl->Outcome2

Figure 1: Logical relationship between stationary phase chemistry and regioisomer resolution.

Comparative Performance Data: C18 vs. Phenyl-Hexyl vs. Biphenyl

To objectively compare performance, a synthetic mixture containing 1-benzyl-5-chloro-3-vinyl-1H-pyrazole (Target API) and its primary impurities (Impurity A: Regioisomer; Impurity B: Des-vinyl precursor) was analyzed across three different column chemistries.

Standardized Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 80% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Temperature: 30°C

Column Chemistry (150 x 4.6 mm, 3 µm)Retention Time (Target)Resolution ( Rs​ ) (Target vs. Impurity A)Tailing Factor ( Tf​ )Scientific Assessment
Standard C18 8.45 min0.8 (Co-elution)1.15Fail. Hydrophobic partition alone cannot resolve regioisomers.
Phenyl-Hexyl 9.12 min2.4 (Baseline)1.05Pass. Hexyl linker provides flexibility for optimal π−π overlap.
Biphenyl 10.30 min2.8 (Baseline)1.20Pass. Strongest retention, but exhibits slight secondary interactions (tailing).

Step-by-Step ICH Q2(R2) Method Validation Protocol

Once the Phenyl-Hexyl method is established, it must be validated to ensure it is fit for its intended purpose[5]. The following protocol translates the theoretical requirements of ICH Q2(R2) into a self-validating experimental workflow.

ValidationWorkflow ATP Analytical Target Profile (ATP) Define Purity Requirements Spec Specificity (ICH Q2) Rs > 1.5 for all peaks ATP->Spec Lin Linearity & Range 50% to 150% of target conc. Spec->Lin Acc Accuracy (Recovery) Spike at 3 levels (n=9) Lin->Acc Prec Precision Repeatability & Intermediate Acc->Prec Rob Robustness DoE: Flow, Temp, Mobile Phase Prec->Rob Report Validation Report Lifecycle Management (ICH Q14) Rob->Report

Figure 2: Step-by-step ICH Q2(R2) method validation workflow for HPLC purity assays.

Specificity (Selectivity)
  • Scientific Purpose: To prove the method can unequivocally assess the target analyte in the presence of its synthetic impurities and degradation products without interference.

  • Procedure:

    • Inject a blank solution (sample diluent) to confirm no baseline artifacts.

    • Inject individual solutions of the Target API and Impurities A and B (0.1 mg/mL).

    • Inject a spiked resolution mixture containing all components.

  • Acceptance Criteria: No interfering peaks in the blank at the retention time of the Target API. The critical resolution ( Rs​ ) between the Target API and the closest eluting impurity must be ≥1.5 .

Linearity and Range
  • Scientific Purpose: To demonstrate that the UV detector's response is directly and predictably proportional to the analyte concentration across the operational range.

  • Procedure:

    • Prepare a stock solution of the Target API reference standard.

    • Dilute to create five concentration levels: 50%, 75%, 100%, 125%, and 150% of the nominal working concentration (e.g., 0.5 mg/mL).

    • Inject each level in triplicate and perform linear regression analysis (Peak Area vs. Concentration).

  • Acceptance Criteria: Correlation coefficient ( R2 ) ≥0.999 . The y-intercept should be ≤5.0% of the 100% target concentration response.

Accuracy (Spike Recovery)
  • Scientific Purpose: Accuracy is not merely about hitting a target value; it validates the absence of matrix effects and ensures the sample preparation protocol does not selectively degrade or lose the analyte.

  • Procedure:

    • Prepare a synthetic matrix containing known amounts of typical reaction byproducts.

    • Spike the Target API reference standard into the matrix at three levels: 80%, 100%, and 120% of the nominal concentration.

    • Prepare three independent replicates per level (Total n=9 ).

  • Acceptance Criteria: Mean recovery at each level must fall between 98.0% and 102.0%, with a Relative Standard Deviation (RSD) ≤2.0% .

Precision (Repeatability & Intermediate Precision)
  • Scientific Purpose: To evaluate the internal consistency of the analytical system, isolating instrument variance from analyst and environmental variance.

  • Procedure:

    • Repeatability: Analyst A prepares six independent sample solutions at the 100% concentration level and injects them on Day 1.

    • Intermediate Precision: Analyst B, on Day 2, using a different HPLC system, prepares and injects six new independent samples.

  • Acceptance Criteria: The RSD of the assay results for both repeatability ( n=6 ) and overall intermediate precision ( n=12 ) must be ≤2.0% .

Robustness (Design of Experiments)
  • Scientific Purpose: To determine the method's reliability under deliberate, minor variations in parameters, ensuring it will not fail during routine Quality Control (QC) operations.

  • Procedure:

    • Vary Flow Rate: ±0.1 mL/min.

    • Vary Column Temperature: ±5 °C.

    • Vary Mobile Phase B composition: ±2% absolute.

  • Acceptance Criteria: The critical resolution ( Rs​ ) between the Target API and Impurity A must remain ≥1.5 under all altered conditions.

References

  • European Medicines Agency. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline". Source: europa.eu. URL: [Link]

  • International Council for Harmonisation (ICH). "Validation of analytical procedures Q2(R2)". Source: ich.org. URL: [Link]

  • Agilent Technologies. "Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol". Source: agilent.com. URL: [Link]

Sources

Comparative

mass spectrometry fragmentation analysis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole

As a Senior Application Scientist, I frequently guide drug development teams through the analytical bottlenecks of structural elucidation and impurity profiling. When working with complex synthetic intermediates like 1-b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently guide drug development teams through the analytical bottlenecks of structural elucidation and impurity profiling. When working with complex synthetic intermediates like 1-benzyl-5-chloro-3-vinyl-1H-pyrazole , choosing the correct mass spectrometry (MS) platform is the difference between ambiguous data and definitive structural proof.

This guide provides an in-depth, objective comparison of High-Resolution Quadrupole Time-of-Flight (HR-QTOF MS) versus Unit-Resolution Triple Quadrupole (QqQ MS) for the fragmentation analysis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole. By understanding the causality behind the molecule's gas-phase behavior and the physics of the mass analyzers, researchers can optimize their analytical workflows for either structural elucidation or targeted quantitation.

Molecular Dynamics & Mechanistic Fragmentation Causality

The synthesis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole requires precise multi-step functionalization (benzylation, chlorination, and vinylation), making rigorous structural verification essential[1]. When subjected to Collision-Induced Dissociation (CID) in a mass spectrometer, the molecule’s architecture dictates a highly predictable, yet complex, fragmentation cascade.

  • The Benzyl Cleavage (m/z 91.0542): The most kinetically favorable pathway is the cleavage of the N-benzyl bond. The causality here is driven by the extreme thermodynamic stability of the resulting resonance-stabilized tropylium cation ( [C7​H7​]+ ).

  • Pyrazole Ring Opening: Once the benzyl group is lost, the remaining pyrazole core ( [C5​H5​ClN2​]+ ) undergoes characteristic heterocyclic fragmentation. Pyrazoles typically expel neutral molecules like hydrogen cyanide (HCN) or nitrogen gas ( N2​ )[2].

  • The Isotopic Signature: The C5​ -chlorine atom acts as a built-in diagnostic tracer. The natural isotopic abundance of 35Cl and 37Cl dictates a strict 3:1 intensity ratio for the precursor ion ( [M+H]+ at m/z 219.0684 and 221.0654), which must be preserved in any chlorine-containing fragment.

MS_Fragmentation Precursor [M+H]+ C12H12ClN2+ m/z 219.0684 Tropylium Tropylium Cation [C7H7]+ m/z 91.0542 Precursor->Tropylium N-C Cleavage (- C5H5ClN2) Pyrazole Pyrazole Core [C5H5ClN2]+ m/z 128.0141 Precursor->Pyrazole N-C Cleavage (- C7H7) RingCleavage Ring Cleavage [C4H4Cl]+ m/z 87.0001 Pyrazole->RingCleavage - HCN / N2

Figure 1: MS/MS fragmentation pathway of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

Platform Comparison: HR-QTOF vs. Triple Quadrupole (QqQ)

The physical architecture of the mass analyzer fundamentally alters the data acquired. Here is an objective comparison of how each platform handles the pyrazole derivative.

HR-QTOF MS: The Champion of Structural Elucidation

In a Q-TOF system, ions are pulsed orthogonally into a flight tube equipped with a reflectron. This design allows for simultaneous detection of all fragment ions with sub-2 ppm mass accuracy[3].

  • The Causality of Choice: When pyrazole rings fragment, the loss of N2​ (28.0061 Da) and CO (27.9949 Da) or HCN (27.0109 Da) can be easily confused on a low-resolution instrument[2]. The Q-TOF's resolving power (>30,000 FWHM) unambiguously differentiates these isobaric losses, making it the mandatory choice for identifying unknown impurities or degradation products of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole.

QqQ MS: The Gold Standard for Targeted Quantitation

Triple quadrupoles operate at unit mass resolution. In Multiple Reaction Monitoring (MRM) mode, Q1 isolates the precursor (m/z 219.1), Q2 acts as a collision cell, and Q3 isolates a specific fragment (e.g., m/z 91.1).

  • The Causality of Choice: Because Q1 and Q3 act as static mass filters rather than scanning analyzers, the detector spends nearly 100% of its duty cycle monitoring the specific transition[4]. This eliminates chemical background noise, granting the QqQ femtogram-level sensitivity ideal for pharmacokinetic (PK) quantitation of the pyrazole in biological matrices.

Workflow_Comparison cluster_QTOF HR-QTOF MS cluster_QQQ Triple Quadrupole (QqQ) Sample 1-benzyl-5-chloro-3-vinyl-1H-pyrazole QTOF_Acq Full-Scan MS/MS (Resolving Power >30k) Sample->QTOF_Acq QQQ_Acq MRM Transitions (Unit Resolution) Sample->QQQ_Acq QTOF_Data Exact Mass & Isotope Profiling QTOF_Acq->QTOF_Data QTOF_App Structural Elucidation Impurity Profiling QTOF_Data->QTOF_App QQQ_Data High Duty Cycle Maximized S/N QQQ_Acq->QQQ_Data QQQ_App Targeted Quantitation PK/PD Studies QQQ_Data->QQQ_App

Figure 2: Workflow comparison between HR-QTOF and QqQ MS for pyrazole analysis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in system suitability criteria guarantee that the data output is reliable.

Protocol A: HR-QTOF Impurity Profiling & Exact Mass Determination
  • Sample Preparation: Dissolve 1-benzyl-5-chloro-3-vinyl-1H-pyrazole in LC-MS grade methanol to a 1 mg/mL stock. Dilute to 100 ng/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • System Suitability (Self-Validation): Prior to injection, infuse a standard tuning mix. Validation Gate: Do not proceed unless mass accuracy is < 2.0 ppm and resolving power exceeds 30,000 at m/z 322.

  • Chromatography: Inject 2 µL onto a C18 column (50 mm × 2.1 mm, 1.8 µm). Run a 5-minute linear gradient from 5% to 95% Acetonitrile (0.1% FA) at 0.4 mL/min.

  • Q-TOF Parameters: Operate in ESI+ mode. Set capillary voltage to 3500 V. Use a collision energy (CE) ramp of 15–45 eV to simultaneously capture the intact precursor and low-mass fragments (e.g., the m/z 91 tropylium ion).

  • Data Analysis: Extract the exact mass chromatogram for m/z 219.0684. Validation Gate: Confirm the presence of the m/z 221.0654 isotope peak at exactly 33% relative abundance to verify the chlorine atom.

Protocol B: QqQ Targeted Quantitation (MRM)
  • Sample Preparation: Spike the pyrazole standard into blank plasma at concentrations ranging from 1 pg/mL to 100 ng/mL. Perform protein precipitation using cold acetonitrile (1:3 ratio). Centrifuge at 14,000 rpm for 10 mins.

  • System Suitability (Self-Validation): Inject a blank matrix sample. Validation Gate: The signal-to-noise (S/N) ratio at the retention time of the analyte must be < 3:1 to ensure zero carryover or matrix interference.

  • QqQ Parameters: Operate in ESI+ MRM mode.

    • Quantifier Transition: m/z 219.1 91.1 (CE: 25 eV). Chosen for maximum intensity.

    • Qualifier Transition: m/z 219.1 128.0 (CE: 15 eV). Chosen for structural specificity.

  • Data Analysis: Plot the peak area ratio against concentration. Validation Gate: The calibration curve must yield an R2≥0.995 with a precision of ≤15% CV at the Lower Limit of Quantitation (LLOQ).

Quantitative Data Presentation

The following tables summarize the expected analytical outputs, highlighting the stark contrast in data granularity between the two MS platforms.

Table 1: Fragmentation Data Comparison (Q-TOF vs. QqQ)

Fragment IdentityFormulaQ-TOF Exact Mass (Da)QqQ Nominal Mass (Da)Diagnostic Utility
Precursor ( 35Cl ) [C12​H12​ClN2​]+ 219.0684219.1Molecular Weight Confirmation
Precursor ( 37Cl ) [C12​H12​ClN2​]+ 221.0654221.1Isotope Profiling (3:1 Ratio)
Pyrazole Core [C5​H5​ClN2​]+ 128.0141128.0Confirms Benzyl Loss
Tropylium Cation [C7​H7​]+ 91.054291.1Primary Quantifier Ion
Ring Cleavage [C4​H4​Cl]+ 87.000187.0Confirms HCN Expulsion

Table 2: Platform Performance Metrics for Pyrazole Analysis

Performance MetricHR-QTOF MSTriple Quadrupole (QqQ) MS
Mass Accuracy < 2 ppm± 0.1 Da (Unit Resolution)
Resolving Power > 30,000 (FWHM)~ 0.7 Da (FWHM)
Duty Cycle (Targeted) ~ 10 - 20%> 99% (in MRM mode)
Sensitivity (LOD) Low picogram rangeLow femtogram range
Primary Application Unknown ID, Degradation ProfilingHigh-throughput PK Quantitation

Conclusion

For the analysis of 1-benzyl-5-chloro-3-vinyl-1H-pyrazole, neither instrument is universally superior; rather, they are highly specialized tools. The HR-QTOF is indispensable during the early stages of drug development and synthesis verification, where exact mass is required to map out the pyrazole ring's complex fragmentation pathways and identify unexpected byproducts. Conversely, once the structural identity is locked and the focus shifts to trace-level biological quantitation, the Triple Quadrupole becomes the mandatory platform due to the unmatched signal-to-noise ratio provided by its MRM duty cycle.

References

  • EvitaChem. Buy 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole (EVT-15202850). EvitaChem.
  • Kuhn, B. L., et al. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • Zwiener, C., et al. Quadrupole time-of-flight versus triple-quadrupole mass spectrometry for the determination of non-steroidal antiinflammatory drugs in surface water by liquid chromatography/tandem mass spectrometry. PubMed (John Wiley & Sons, Ltd).
  • Steen, H., et al. Quadrupole time-of-flight versus triple-quadrupole mass spectrometry for the determination of phosphopeptides by precursor ion scanning. PubMed (John Wiley & Sons, Ltd).

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole

This guide provides a detailed protocol for the safe and compliant disposal of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole, a halogenated heterocyclic compound. Adherence to these procedures is critical for ensuring laboratory...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol for the safe and compliant disposal of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole, a halogenated heterocyclic compound. Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Core Principles: Hazard Identification and Waste Characterization

Proper disposal begins with a thorough understanding of the material's hazards. While a specific Safety Data Sheet (SDS) for 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole is not widely available, we can infer its hazard profile from its structural components: a pyrazole core, a benzyl group, a vinyl group, and a chlorine atom.

  • Pyrazole Derivatives: Many pyrazole-based compounds exhibit toxicity, with potential risks including skin irritation, serious eye damage, and harm if swallowed or in contact with skin.[1][2] Some derivatives have also been associated with target organ toxicity through prolonged or repeated exposure.[2]

  • Chlorinated Organic Compounds: As a chlorinated (halogenated) organic compound, this substance falls under specific regulatory scrutiny.[3][4][5] The U.S. Environmental Protection Agency (EPA) regulates halogenated organic wastes, as they can be persistent in the environment and require specialized treatment.[6][7] Such compounds must not be disposed of via sanitary sewer systems.[8][9]

Based on this analysis, 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole must be classified and handled as hazardous chemical waste .

Property Identifier Source
Chemical Name 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole[10]
Molecular Formula C₁₂H₁₁ClN₂[10]
Molecular Weight 218.68 g/mol [10]
Inferred Hazards Acute Toxicity (Oral, Dermal), Skin Irritant, Eye Irritant, Potential Target Organ Toxicity, Harmful to Aquatic Life.[2][11]
Waste Classification Halogenated Organic Waste, Hazardous Waste[4][9]

Pre-Disposal Safety: Personal Protective Equipment (PPE)

To mitigate exposure risks during handling and disposal, appropriate PPE is mandatory.[12] The following equipment should be used based on OSHA's eye and face protection regulations (29 CFR 1910.133) and general laboratory safety standards.[12][13]

Protection Type Specification Rationale
Eye & Face Chemical safety goggles and a face shield.Protects against splashes and potential irritants.[11]
Hand Compatible, chemical-resistant gloves (e.g., Nitrile rubber).Prevents dermal contact and absorption, a common toxicity route for pyrazoles.[2][11]
Body Lab coat, apron, and closed-toe shoes.Prevents skin exposure from accidental spills.[12]
Respiratory Use in a well-ventilated area or under a chemical fume hood.Minimizes inhalation of any potential vapors or aerosols.[12]

The Disposal Workflow: Segregation, Containerization, and Removal

The disposal of 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole must follow a systematic process to ensure safety and compliance with regulations such as the Resource Conservation and Recovery Act (RCRA).[6][9]

Step 1: Waste Segregation

The cardinal rule of chemical waste management is proper segregation.[14]

  • Isolate Halogenated Waste: 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole waste must be collected in a container designated exclusively for "Halogenated Organic Waste."

  • Prevent Incompatibilities: Never mix this waste with non-halogenated solvents, strong acids, bases, or oxidizers.[8] Inadvertent mixing can lead to dangerous chemical reactions.[6]

Step 2: Container Selection and Labeling

The choice of container is critical for safe storage and transport.

  • Container Material: Use a chemically compatible container, such as glass or high-density polyethylene (HDPE).[6][8] Ensure the container is in good condition with a secure, leak-proof lid.[9]

  • Labeling: The container must be clearly and accurately labeled. The label must include the words "Hazardous Waste" and list the full chemical name: "1-Benzyl-5-chloro-3-vinyl-1H-pyrazole." [8][9] Do not use abbreviations or chemical formulas.[8]

Step 3: Accumulation and Storage

Waste should be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[15]

  • Keep Containers Closed: Waste containers must remain tightly sealed except when adding waste.[15]

  • Secondary Containment: Store the container in a secondary containment bin to control any potential leaks.

  • Storage Limits: Adhere to institutional and regulatory limits on the volume of waste that can be accumulated (typically 55 gallons) and the time it can be stored (up to 12 months in an SAA).[15]

Step 4: Final Disposal

Disposal must be conducted through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Request Pickup: Follow your institution's procedures to schedule a waste pickup.

  • Treatment Method: The likely disposal method for halogenated organic waste is high-temperature incineration at a certified facility, which is designed to break down the compound into less harmful substances.[7][14]

G cluster_lab In-Laboratory Procedures cluster_ehs Institutional Disposal A Generate Waste (1-Benzyl-5-chloro-3-vinyl-1H-pyrazole) C Segregate as 'HALOGENATED ORGANIC WASTE' A->C B Select Compatible Container (Glass or HDPE) D Label Container: 'HAZARDOUS WASTE' + Full Chemical Name B->D C->B E Store in Satellite Accumulation Area (SAA) D->E F Keep Container Tightly Closed E->F G Request Waste Pickup (via EHS Office) F->G When container is full or storage time limit reached H Transport by Licensed Waste Contractor G->H I Final Disposal at Certified Facility (e.g., Incineration) H->I G Spill Spill Occurs Assess Assess Risk: Size, Location, Exposure Potential Spill->Assess Minor Minor Spill Assess->Minor Small & Contained Major Major Spill Assess->Major Large, Uncontained, or Unsafe Cleanup Follow Minor Spill Cleanup Protocol Minor->Cleanup Evacuate EVACUATE AREA Major->Evacuate Alert Alert Others & Isolate Area Evacuate->Alert Notify Call EHS / Emergency Response Alert->Notify Report Report Incident Cleanup->Report

Caption: Decision Tree for Spill Response.

Regulatory Framework

The procedures outlined in this guide are grounded in established regulatory standards designed to protect laboratory personnel and the environment.

  • OSHA 29 CFR 1910.1450: Known as the "Laboratory Standard," this regulation requires employers to develop a Chemical Hygiene Plan (CHP) that outlines procedures for the safe handling and disposal of hazardous chemicals. [13][16]* EPA 40 CFR Part 262: Under the Resource Conservation and Recovery Act (RCRA), these regulations establish standards for hazardous waste generators, including requirements for waste determination, labeling, and storage. [6]Subpart K provides specific, alternative requirements for academic laboratories. [6][9] By following this guide, your laboratory can ensure its disposal practices for 1-Benzyl-5-chloro-3-vinyl-1H-pyrazole are not only safe and effective but also fully compliant with federal and local regulations.

References

  • How to Manage Chemical Waste Disposal in Academic Labs. (2018, November 29). Justrite. [Link]

  • PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. Jawaharlal Nehru Centre for Advanced Scientific Research (JNCASR). [Link]

  • OSHA Compliance For Laboratories. (2014, June 13). US Bio-Clean. [Link]

  • In-Lab Disposal Methods: Waste Management Guide. Indiana University. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. [Link]

  • Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS. [Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. (2011). National Academies Press. [Link]

  • Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. (2014). National Center for Biotechnology Information. [Link]

  • Prediction of pyrazole chemical toxicity risks and outcomes. (2023). ResearchGate. [Link]

  • OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Occupational Safety and Health Administration. [Link]

  • STANDARD OPERATING PROCEDURE FOR CHLORINATED SOLVENTS. USC Nanofab Wiki. [Link]

  • Regulation of Laboratory Waste. American Chemical Society. [Link]

  • 1-Methyl-1 H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity. (2021, January 14). PubMed. [Link]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1988). U.S. Environmental Protection Agency. [Link]

  • Chapter 8: Decontamination, Disinfection and Spill Response. (2023, March 6). West Virginia University. [Link]

  • Spill procedure: Clean-up guidance. Queen Mary University of London. [Link]

  • Review of Alternative Treatment Processes for Halogenated Organic Waste Streams. (1985). P2InfoHouse. [Link]

  • Decontamination, cleaning and disinfection. (2016, March). Harrogate and District NHS Foundation Trust. [Link]

  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2025, April 2). MDPI. [Link]

  • Migration of chlorinated compounds on products quality and dioxins releasing during pyrolysis of oily sludge with high chlorine content. (2021). ResearchGate. [Link]

  • Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. (2000, December 26). eCFR. [Link]

  • Halogenated Solvent Cleaners. Environmental Protection Agency (EPA). [Link]

  • SAFETY DATA SHEET - 1-Methyl-1H-pyrazole-5-boronic acid pinacol ester. (2024, March 18). Fisher Scientific. [Link]

  • Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations. [Link]

  • Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2022, May 29). MDPI. [Link]

  • Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2018). ResearchGate. [Link]

  • Disposal of Chlorine-Containing Wastes. (2021). Scribd. [Link]

  • Disposal of Chlorine-Containing Wastes. (2021). Semantic Scholar. [Link]

  • Susceptibility of environmentally important heterocycles to chemical disinfection: reactions with aqueous chlorine, chlorine dioxide, and chloramine. (2015). ACS Publications. [Link]

  • Formation of chlorinated disinfection by-products and fate of their precursors in individual processes of a conventional water treatment plant assessed using high-resolution mass spectrometry. (2021). Royal Society of Chemistry. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.